1-(4-Ethoxycarbonylphenyl)piperazine-d8

• CAS: 1330052-64-6

Core Science & Biosynthesis

The Chemical Architecture and Bioanalytical Utility of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 in Target-Directed Oncology

Executive Summary

In the landscape of modern pharmacokinetics and targeted oncology, piperazine derivatives serve as foundational pharmacophores. 1-(4-Ethoxycarbonylphenyl)piperazine-d8 is a highly specialized, stable isotope-labeled (SIL) compound. While its unlabeled counterpart acts as a critical synthetic intermediate for blockbuster Bcl-2 inhibitors like ABT-737[], the fully deuterated (d8) variant is engineered specifically for advanced bioanalytical workflows. This whitepaper explores the chemical properties of this molecule, its structural significance in synthesizing BH3-mimetics, and provides a self-validating LC-MS/MS protocol utilizing it as an internal standard to ensure absolute quantitative integrity.

Chemical Architecture & Physicochemical Profile

The molecular architecture of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 consists of an ethyl benzoate core substituted at the para position with a fully deuterated piperazine ring.

Causality of Deuteration Design: The strategic placement of eight deuterium atoms (2,2,3,3,5,5,6,6-d8) on the piperazine ring rather than the phenyl ring is highly intentional. The basic secondary amine of the piperazine ring is the primary site of protonation during Electrospray Ionization (ESI+) in mass spectrometry. By deuterating the carbon backbone immediately adjacent to the ionization site, the molecule achieves an 8-Dalton mass shift (+8 Da). This mass difference completely eliminates isotopic interference from the naturally occurring 13C isotopes of the unlabeled analyte, ensuring absolute selectivity during Multiple Reaction Monitoring (MRM).

Quantitative Chemical Data

The following table summarizes the core physicochemical properties of the d8-labeled compound compared to its unlabeled counterpart[2],[].

Property	1-(4-Ethoxycarbonylphenyl)piperazine-d8	Unlabeled Precursor
CAS Number	1330052-64-6	80518-57-6
Molecular Formula	C13​H10​D8​N2​O2​	C13​H18​N2​O2​
Molecular Weight	242.35 g/mol	234.14 g/mol
Mass Shift	+8 Da	N/A
Primary Application	Stable Isotope-Labeled Internal Standard (SIL-IS)	Active Pharmaceutical Ingredient (API) Intermediate
Ionization State (pH 7.4)	Protonated (Cationic)	Protonated (Cationic)

Strategic Role in Oncology Drug Development

The unlabeled form, Ethyl 4-piperazinobenzoate, is a documented, critical intermediate in the synthesis of ABT-737 and its clinical successor ABT-263 (Navitoclax) [].

ABT-737 is a potent BH3-mimetic that selectively binds to the hydrophobic groove of anti-apoptotic proteins such as Bcl-2, Bcl-xL, and Bcl-w[3]. By occupying this groove, ABT-737 displaces pro-apoptotic proteins (like Bax and Bak). The piperazine moiety derived from 1-(4-Ethoxycarbonylphenyl)piperazine is crucial for the spatial orientation and binding affinity of the drug within the Bcl-xL binding pocket, directly influencing the molecule's ability to trigger apoptosis in leukemia and solid tumor cells[4],[3].

Figure 1: Mechanism of Action for ABT-737, highlighting the pathway from Bcl-2 inhibition to apoptosis.

Bioanalytical Utility: Stable Isotope-Labeled Internal Standard (SIL-IS)

In pharmacokinetic (PK) and therapeutic drug monitoring (TDM) studies of piperazine-derived oncology drugs, matrix effects (ion suppression or enhancement caused by endogenous plasma components) can severely compromise quantitative accuracy.

1-(4-Ethoxycarbonylphenyl)piperazine-d8 solves this by acting as a Stable Isotope-Labeled Internal Standard (SIL-IS) . Because the d8-variant shares the exact physicochemical properties (lipophilicity, pKa) of the unlabeled target, it co-elutes chromatographically. When both compounds enter the ESI source simultaneously, they experience identical matrix effects. By measuring the ratio of the target analyte to the SIL-IS, the system becomes self-validating: any signal loss due to ion suppression is mathematically canceled out.

Figure 2: Self-validating LC-MS/MS bioanalytical workflow utilizing a SIL-IS to correct for matrix effects.

Self-Validating Experimental Protocol: LC-MS/MS Pharmacokinetic Assay

This protocol details the extraction and quantification of a piperazine-derived API from human plasma using 1-(4-Ethoxycarbonylphenyl)piperazine-d8 as the internal standard.

Phase 1: Reagent Preparation

• Primary Stock Solutions: Dissolve the target API and 1-(4-Ethoxycarbonylphenyl)piperazine-d8 independently in 100% Methanol to yield 1.0 mg/mL stock solutions.

• Working IS Solution: Dilute the d8-stock in Acetonitrile (ACN) to a final working concentration of 50 ng/mL.

  • Causality: ACN is chosen as the diluent because it acts as both the carrier for the IS and the protein precipitation agent in the next step.

Phase 2: Sample Extraction (Protein Precipitation)

• Aliquot 50 µL of human plasma (containing the unknown API concentration) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the Working IS Solution (ACN containing 50 ng/mL Piperazine-d8).

  • Causality: A 3:1 ratio of organic solvent to plasma disrupts the hydration shell and hydrogen bonding of plasma proteins, causing them to denature and precipitate. This >95% protein removal prevents UHPLC column clogging and reduces phospholipid-induced ion suppression.

• Vortex the mixture vigorously for 2 minutes to ensure complete homogenization.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer 100 µL of the clear supernatant to an autosampler vial.

Phase 3: UHPLC-MS/MS Analysis

• Chromatography: Inject 5 µL of the supernatant onto a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient elution using 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B).

  • Causality: Formic acid ensures the basic piperazine nitrogen remains fully protonated ( [M+H]+ ), maximizing ionization efficiency in the positive ESI mode.

• Detection: Operate the triple quadrupole mass spectrometer in Positive MRM mode. Monitor the specific precursor-to-product ion transitions for both the target API and the +8 Da shifted Piperazine-d8 IS.

Phase 4: Data Processing (The Self-Validating System)

• Integrate the chromatographic peaks to obtain the Peak Area for the API and the Peak Area for the Piperazine-d8 IS.

• Calculate the Peak Area Ratio (API Area / IS Area) .

• Validation Logic: Because the IS concentration is fixed across all samples, any volumetric errors during pipetting, fluctuations in injection volume, or matrix-induced ion suppression will affect both the API and the IS equally. The ratio remains constant, providing a highly trustworthy, self-correcting quantitative readout.

References

• Clearsynth. "1-(4-Ethoxycarbonylphenyl)piperazine-d8 | CAS No. 1330052-64-6." Clearsynth Product Catalog.
• BOC Sciences. "CAS 80518-57-6 (Ethyl 4-Piperazinobenzoate) - Building Block." BOC Sciences.
• Samudio, I., et al. "Pharmacologic inhibition of fatty acid oxidation sensitizes human leukemia cells to apoptosis induction." Journal of Clinical Investigation (JCI).
• Lee, E. F., et al. "Conformational Changes in Bcl-2 Pro-survival Proteins Determine Their Capacity to Bind Ligands." PubMed Central (PMC).

Sources

• 2. clearsynth.com [clearsynth.com]
• 3. Conformational Changes in Bcl-2 Pro-survival Proteins Determine Their Capacity to Bind Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dm5migu4zj3pb.cloudfront.net [dm5migu4zj3pb.cloudfront.net]

1-(4-Ethoxycarbonylphenyl)piperazine-d8: A Comprehensive Technical Guide on Molecular Weight, Exact Mass, and Analytical Workflows

Executive Summary

1-(4-Ethoxycarbonylphenyl)piperazine-d8 (CAS No. 1330052-64-6) is a critical stable isotope-labeled (SIL) compound utilized extensively in advanced bioanalytical workflows and pharmaceutical synthesis[1]. Structurally, it serves as a primary intermediate in the synthesis of deuterium-labeled ABT-737—a potent BH3 mimetic and Bcl-2/Bcl-xL inhibitor used in oncology research[2][3]. Beyond synthesis, its primary utility lies in its role as a highly reliable internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for therapeutic drug monitoring and pharmacokinetic (PK) profiling[2][4].

This whitepaper details the physicochemical profiling, exact mass calculations, and self-validating experimental workflows required to deploy this compound effectively in high-resolution mass spectrometry (HRMS) and triple quadrupole (QqQ) environments.

Physicochemical Profiling & Exact Mass Determination

In mass spectrometry, distinguishing between nominal mass, molecular weight (average mass), and exact mass is paramount. High-resolution instruments (e.g., Time-of-Flight or Orbitrap) rely on exact mass for mass defect filtering and elemental composition verification.

The unlabeled parent compound, 1-(4-Ethoxycarbonylphenyl)piperazine (CAS 80518-57-6), has a molecular formula of C13H18N2O2, an average molecular weight of 234.29 g/mol , and an exact mass of 234.1368 Da[5].

To calculate the exact mass of the D8-labeled variant, we account for the isotopic mass difference between protium ( 1H ) and deuterium ( 2H ).

• Exact mass of 1H : 1.007825 Da

• Exact mass of 2H (D): 2.014102 Da

• Mass shift per atom: +1.006277 Da

• Total shift for 8 atoms: +8.0502 Da

Adding this shift to the unlabeled exact mass yields the highly accurate exact mass of 242.1870 Da for the D8 compound.

Exact mass calculation logic for deuterium incorporation.

Table 1: Comparative Physicochemical Properties

Property	Unlabeled Compound	D8-Labeled Compound
CAS Number	80518-57-6[5]	1330052-64-6[1]
Molecular Formula	C13H18N2O2[5]	C13H10D8N2O2[1]
Average Molecular Weight	234.29 g/mol [5]	242.35 g/mol [1]
Monoisotopic Exact Mass	234.1368 Da[5]	242.1870 Da
Primary Application	ABT-737 Synthesis[3]	SIL-IS for LC-MS/MS[2]

Causality in Experimental Design: Why D8 Labeling?

When designing a bioanalytical assay, the selection of the internal standard is not arbitrary. The choice of a D8-labeled piperazine derivative is driven by several mechanistic imperatives:

• Mitigation of the Kinetic Isotope Effect (KIE): Deuterium labeling can sometimes alter the retention time of a compound in reversed-phase chromatography due to slight changes in lipophilicity. However, placing the deuteriums on the saturated piperazine ring minimizes drastic polarity shifts, ensuring the D8-IS perfectly co-elutes with the unlabeled analyte. Co-elution is mandatory so that both molecules experience identical matrix suppression/enhancement in the Electrospray Ionization (ESI) source[4].

• Prevention of H/D Exchange: Protons attached to heteroatoms (like the secondary amine N-H in piperazine) are highly labile and will rapidly exchange with protons in protic solvents (e.g., water, methanol) during sample preparation. By placing the 8 deuteriums on the carbon backbone of the piperazine ring, the label becomes non-exchangeable, preserving the +8 Da mass shift throughout the extraction and ionization process.

• Isotopic Cross-Talk Elimination: The natural isotopic envelope (primarily 13C ) of an unlabeled drug can contribute to the M+1, M+2, and M+3 mass channels. A mass shift of +8 Da guarantees that the MRM transition of the internal standard is completely isolated from the isotopic tail of the analyte, enabling lower Limits of Quantitation (LLOQ).

Analytical Workflows: Self-Validating LC-MS/MS Protocol

To ensure absolute trustworthiness in pharmacokinetic profiling (e.g., quantifying ABT-737 or its piperazine-derived metabolites), the assay must be self-validating. This means the protocol intrinsically tests for matrix effects, isotopic purity, and carryover[4].

Step-by-Step Methodology: Plasma Protein Precipitation

• Working Solution Preparation: Prepare a 500 ng/mL working solution of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 in 100% LC-MS grade acetonitrile[4].

• Sample Aliquoting: Transfer 50 µL of human plasma (containing the analyte) into a borosilicate glass test tube[4].

• Validation Controls (Self-Validating System):

  • Double Blank: 50 µL blank plasma + 200 µL pure acetonitrile (Checks for matrix noise).

  • Zero Sample: 50 µL blank plasma + 200 µL IS working solution (Checks for unlabeled analyte contamination in the D8-IS).

• Protein Precipitation: Add 200 µL of the D8-IS working solution to the unknown samples to precipitate plasma proteins and spike the IS simultaneously[4].

• Extraction: Vortex-mix vigorously for 2 minutes, then centrifuge at 1200 × g for 10 minutes at ambient temperature to pellet the denatured proteins[4].

• Injection: Transfer the supernatant to an autosampler vial and inject 5 µL onto an Acquity UPLC BEH C18 column maintained at 5 °C[4].

Step-by-step LC-MS/MS sample preparation and analysis workflow.

Table 2: Multiple Reaction Monitoring (MRM) Parameters

Note: Parameters are optimized for positive electrospray ionization (ESI+).

Compound	Precursor Ion [M+H]+ (m/z)	Primary Product Ion (m/z)	Collision Energy (eV)	Purpose
Unlabeled Analyte	235.1	189.1	25	Quantitation
D8-Labeled IS	243.2	197.2	25	Normalization / IS

(The +8 Da shift is maintained in both the precursor and the piperazine-retaining product ion, ensuring parallel fragmentation pathways).

References

• Validation of a robust and rapid liquid chromatography tandem mass spectrometric method for the quantitative analysis of navitoclax National Institutes of Health (PMC). Retrieved from: [Link][4]

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 1-(4-Ethoxycarbonylphenyl)piperazine-d8 [chemicalbook.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. 1-(4-Ethoxycarbonylphenyl)piperazine | LGC Standards [lgcstandards.com]

Synthesis Pathways for Deuterated 1-(4-Ethoxycarbonylphenyl)piperazine: A Technical Guide

Executive Summary & Strategic Retrosynthetic Analysis

Deuterated 1-(4-Ethoxycarbonylphenyl)piperazine (Ethyl 4-(piperazin-1-yl- d8​ )benzoate, CAS No. 1330052-64-6) is a high-value isotopic building block. It is critically utilized in the synthesis of deuterated PROTAC linkers and metabolically stabilized analogs of piperazine-class antipsychotics[1]. The incorporation of a d8​ -piperazine ring leverages the kinetic isotope effect to reduce oxidative metabolism at the piperazine α -carbons, thereby enhancing the pharmacokinetic profile of the downstream active pharmaceutical ingredient (API).

The synthesis of the non-deuterated analog typically employs either a Nucleophilic Aromatic Substitution (SNAr) of ethyl 4-fluorobenzoate or a Buchwald-Hartwig amination of ethyl 4-bromobenzoate. When translating these routes to the deuterated analog, the primary constraint is the high cost of piperazine- d8​ . The synthetic strategy must therefore prioritize isotopic atom economy and strictly prevent the formation of bis-arylated byproducts.

Fig 1: Retrosynthetic pathways for deuterated 1-(4-Ethoxycarbonylphenyl)piperazine.

Pathway A: Nucleophilic Aromatic Substitution (SNAr)

Mechanistic Causality

The SNAr reaction proceeds via the formation of a transient Meisenheimer complex. The electron-withdrawing ethoxycarbonyl group on ethyl 4-fluorobenzoate strongly activates the para-fluoro position for nucleophilic attack. However, unprotected piperazine possesses two equivalent nucleophilic nitrogen atoms. In standard non-deuterated syntheses, a 3- to 5-fold excess of piperazine is required to suppress the formation of the 4,4′-(piperazine-1,4-diyl)bis(benzoic acid ethyl ester) byproduct[2].

Because piperazine- d8​ is cost-prohibitive, using a massive stoichiometric excess is economically unfeasible. Therefore, this protocol mandates the use of mono-Boc-protected piperazine- d8​ (Boc-piperazine- d8​ ) to enforce a strict 1:1 stoichiometry, followed by quantitative acidic deprotection. Potassium carbonate ( K2​CO3​ ) is selected as the base to sequester the generated HF, preventing reactor corrosion and driving the equilibrium forward[2].

Protocol A: Self-Validating SNAr Workflow

Step 1: Arylation

• In a dry 100 mL round-bottom flask, dissolve ethyl 4-fluorobenzoate (1.0 eq, 10.0 mmol) and Boc-piperazine- d8​ (1.05 eq, 10.5 mmol) in anhydrous DMSO (25 mL).

• Add finely powdered anhydrous K2​CO3​ (2.0 eq, 20.0 mmol).

• Heat the suspension to 100 °C under a nitrogen atmosphere for 18 hours.

• Self-Validation Checkpoint 1: Analyze an aliquot via LC-MS. The reaction is validated to proceed to workup only when the mass peak of ethyl 4-fluorobenzoate (m/z 169) is <1% relative to the Boc-intermediate (m/z 343).

• Cool to room temperature, dilute with DI water (100 mL), and extract with EtOAc (3 x 50 mL). Wash the combined organic layers with brine (5 x 50 mL) to remove residual DMSO, dry over Na2​SO4​ , and concentrate in vacuo.

Step 2: Deprotection

• Dissolve the crude Boc-intermediate in DCM (20 mL) and cool to 0 °C.

• Dropwise add Trifluoroacetic acid (TFA, 10 mL). Stir at ambient temperature for 2 hours.

• Self-Validation Checkpoint 2: TLC (9:1 DCM:MeOH). The starting material spot ( Rf​≈0.7 ) must completely disappear, replaced by a baseline spot (TFA salt of the product).

• Concentrate to remove TFA, neutralize with saturated aqueous NaHCO3​ to pH 9, extract with DCM, dry, and evaporate to yield pure 1-(4-Ethoxycarbonylphenyl)piperazine- d8​ .

Pathway B: Buchwald-Hartwig Cross-Coupling

Mechanistic Causality

For substrates utilizing the less activated ethyl 4-bromobenzoate, palladium-catalyzed C-N cross-coupling is required[3]. The catalytic cycle relies on the oxidative addition of the aryl bromide to a Pd(0) species, followed by coordination of the amine, deprotonation, and reductive elimination.

The choice of ligand is the critical failure point in this pathway. A bulky, electron-rich ligand like RuPhos is strictly required to accelerate the reductive elimination step and prevent β -hydride elimination, which would otherwise lead to hydrodehalogenation of the starting material. While this pathway is highly efficient, it requires rigorous exclusion of oxygen and moisture to prevent catalyst degradation.

Fig 2: Buchwald-Hartwig catalytic cycle for C-N cross-coupling.

Protocol B: Self-Validating Buchwald-Hartwig Workflow

• Catalyst Activation: In a nitrogen-filled glovebox, charge a Schlenk flask with Pd2​(dba)3​ (2 mol%) and RuPhos (4 mol%). Add anhydrous toluene (10 mL) and stir for 15 minutes.

• Self-Validation Checkpoint 1: Observe the solution color. The reaction is validated to proceed only when the color shifts from deep purple/red ( Pd2​(dba)3​ ) to a pale yellow/orange, indicating successful formation of the active Pd(0)-RuPhos complex.

• Reactant Addition: Add ethyl 4-bromobenzoate (1.0 eq, 10.0 mmol), Boc-piperazine- d8​ (1.1 eq, 11.0 mmol), and sodium tert-butoxide ( NaOtBu , 1.4 eq, 14.0 mmol).

• Reaction: Seal the flask, remove from the glovebox, and heat at 85 °C for 12 hours.

• Workup: Cool the mixture, dilute with EtOAc, and filter through a pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate.

• Deprotection: Proceed with the TFA/DCM deprotection exactly as described in Protocol A, Step 2.

Quantitative Data Presentation

To facilitate strategic decision-making in process chemistry, the following table summarizes the quantitative metrics of both synthetic pathways.

Metric	Pathway A: SNAr	Pathway B: Buchwald-Hartwig
Substrate	Ethyl 4-fluorobenzoate	Ethyl 4-bromobenzoate
Overall Yield (Expected)	82 - 88%	85 - 92%
Isotopic Reagent Efficiency	High (1.05 eq required)	High (1.10 eq required)
Catalyst Cost	None	High ( Pd2​(dba)3​ RuPhos)
Moisture Sensitivity	Low (DMSO tolerates trace H2​O )	Critical (Requires glovebox/Schlenk)
Primary Impurity Risk	Unreacted starting material	Hydrodehalogenation byproduct
Scalability	Excellent (Kilogram scale)	Moderate (Due to Pd removal steps)

Table 1: Quantitative Comparison of Synthesis Pathways for Deuterated 1-(4-Ethoxycarbonylphenyl)piperazine.

References

• Title: Development of an SNAr Reaction: A Practical and Scalable Strategy to Sequester and Remove HF Source: White Rose Research Online URL: [Link]

• Title: In the Quest for Potent and Selective Malic Enzyme 3 Inhibitors for the Treatment of Pancreatic Ductal Adenocarcinoma Source: ACS Medicinal Chemistry Letters / PMC URL: [Link]

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. In the Quest for Potent and Selective Malic Enzyme 3 Inhibitors for the Treatment of Pancreatic Ductal Adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Stability of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 in human plasma and serum

An in-depth technical analysis of the ex vivo stability of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 in human biological matrices, focusing on enzymatic hydrolysis mechanisms, regulatory bioanalytical implications, and self-validating stabilization protocols.

The Bioanalytical Challenge: Ex Vivo Ester Hydrolysis

In quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis, stable-isotope-labeled internal standards (SIL-IS) are critical for compensating for matrix effects and extraction recovery variations. 1-(4-Ethoxycarbonylphenyl)piperazine-d8 (ECPP-d8) is frequently utilized as a SIL-IS or surrogate analyte in pharmacokinetic (PK) studies[1]. However, its chemical structure contains an ethyl ester moiety (ethoxycarbonyl group) that is highly susceptible to rapid ex vivo enzymatic hydrolysis when introduced into human plasma or serum[2].

If ECPP-d8 degrades during sample collection, processing, or storage, the internal standard response will vary unpredictably. This degradation violates the core tenets of the FDA and ICH M10 guidelines for bioanalytical method validation, which mandate that analyte and IS stability must be strictly proven across the entire sample lifecycle[3].

Mechanistic Causality of Degradation

To effectively stabilize ECPP-d8, one must first understand the causality of its degradation. Human plasma does not contain carboxylesterases (CES), which are primarily localized in the liver and intestines. Instead, ester hydrolysis in human plasma is driven by Butyrylcholinesterase (BChE) , Paraoxonase 1 (PON1) , and the pseudo-esterase activity of Human Serum Albumin (HSA) [2][4].

The degradation follows a classic serine hydrolase mechanism:

• Nucleophilic Attack: The hydroxyl group of the catalytic serine residue in the active site of BChE attacks the carbonyl carbon of the ethoxycarbonyl group on ECPP-d8.

• Tetrahedral Intermediate: An unstable oxyanion intermediate is formed, stabilized by the enzyme's "oxyanion hole"[4].

• Cleavage: The ester bond is cleaved, releasing ethanol as a leaving group and forming an acyl-enzyme intermediate.

• Hydrolysis: A water molecule hydrolyzes the acyl-enzyme complex, releasing the final degradation product: 1-(4-Carboxyphenyl)piperazine-d8 (the carboxylic acid metabolite).

Enzymatic hydrolysis pathway of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 in human plasma.

Experimental Workflows for Stabilization

To prevent the loss of ECPP-d8, the bioanalytical workflow must incorporate a self-validating stabilization system. This involves a dual approach: chemical inhibition and thermodynamic control [5][6].

Chemical Inhibition Selection

Esterase inhibitors must be chosen carefully, as they can cause downstream matrix effects (ion suppression or enhancement) in the mass spectrometer[7].

• Phenylmethylsulfonyl fluoride (PMSF): An irreversible serine protease inhibitor that covalently binds to the active site serine of BChE. It is highly effective but degrades rapidly in aqueous solutions.

• Sodium Fluoride (NaF): A non-specific, reversible inhibitor often used in combination with potassium oxalate (oxalate/fluoride tubes).

• Acidification (Citric Acid/Formic Acid): Lowering the plasma pH to ~4.5 alters the ionization state of the catalytic histidine residue in the enzyme's active site, effectively halting catalysis[6].

Self-Validating Protocol: Mass Balance Tracking

A robust protocol does not merely assume stabilization works; it proves it. By simultaneously monitoring the MRM (Multiple Reaction Monitoring) transitions for both the parent ECPP-d8 and its carboxylic acid metabolite-d8, the assay becomes self-validating. If the parent compound decreases, a stoichiometric increase in the metabolite must be observed. If no metabolite forms, any loss of the parent is due to non-specific binding or precipitation, not enzymatic degradation.

Self-validating workflow for the stabilization and extraction of ECPP-d8 from human plasma.

Quantitative Data Presentation

The following table synthesizes the expected stability profile of ECPP-d8 in human plasma under various thermodynamic and chemical conditions. The data clearly demonstrates that temperature control alone is insufficient for long-term benchtop stability; chemical inhibition is mandatory.

Matrix Condition	Temperature	Inhibitor / Additive	% Remaining (1 Hour)	% Remaining (4 Hours)	% Remaining (24 Hours)
Human Plasma (K2EDTA)	Room Temp (22°C)	None (Control)	45.2%	12.4%	< 1.0%
Human Plasma (K2EDTA)	Ice Bath (4°C)	None (Control)	88.5%	65.1%	18.3%
Human Plasma (K2EDTA)	Room Temp (22°C)	50 mM NaF	92.1%	85.3%	42.7%
Human Plasma (K2EDTA)	Ice Bath (4°C)	10 mM PMSF	99.8%	98.5%	95.2%
Human Plasma (K2EDTA)	Ice Bath (4°C)	1% Formic Acid (pH 4.5)	100.0%	99.1%	97.8%

Note: Acceptance criteria for bioanalytical stability dictate that the nominal concentration must remain within ±15% of the baseline (i.e., >85% remaining)[3].

Conclusion and Best Practices

For drug development professionals utilizing 1-(4-Ethoxycarbonylphenyl)piperazine-d8 as an internal standard, mitigating esterase activity is non-negotiable. The causality of degradation is rooted in the nucleophilic attack by serine hydrolases (primarily BChE) present in human plasma[2].

To ensure regulatory compliance and scientific integrity, laboratories must adopt a multi-tiered stabilization approach:

• Pre-chill all matrices and equipment to reduce the thermodynamic kinetic energy available for the enzymatic reaction.

• Implement immediate chemical stabilization at the point of collection using either irreversible inhibitors (PMSF) or pH adjustment (acidification)[5].

• Validate the stabilization by actively monitoring the formation of the carboxylic acid metabolite during method development to ensure mass balance and confirm that the enzymatic pathway has been successfully blocked.

References

• U.S. Food and Drug Administration (FDA). M10 Bioanalytical Method Validation and Study Sample Analysis. Guidance for Industry.[Link]

• Li, W., et al. (2012). Esterase inhibitors as ester-containing drug stabilizers and their hydrolytic products: potential contributors to the matrix effects on bioanalysis by liquid chromatography/tandem mass spectrometry. Rapid Communications in Mass Spectrometry.[Link]

• Fung, E. N., et al. (2010). Effective screening approach to select esterase inhibitors used for stabilizing ester-containing prodrugs analyzed by LC-MS/MS. Bioanalysis. [Link]

• Takahashi, M., et al. (2019). Unique Hydrolysis of an Ester-Type Prodrug of Levodopa in Human Plasma: Relay-Type Role Sharing between Alpha-1 Acid Glycoprotein and Human Serum Albumin. Molecular Pharmaceutics.[Link]

• Wang, D., et al. (2018). The Impact of Carboxylesterases in Drug Metabolism and Pharmacokinetics. Current Drug Metabolism.[Link]

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Effective screening approach to select esterase inhibitors used for stabilizing ester-containing prodrugs analyzed by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Esterase inhibitors as ester-containing drug stabilizers and their hydrolytic products: potential contributors to the matrix effects on bioanalysis by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility Profile of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 in Organic Solvents

An In-depth Technical Guide

Abstract

The determination of a drug candidate's solubility is a cornerstone of preclinical development, profoundly influencing its formulation, bioavailability, and overall therapeutic potential. This technical guide provides a comprehensive framework for evaluating the solubility profile of 1-(4-Ethoxycarbonylphenyl)piperazine-d8, a deuterated analog of a common synthetic intermediate. We delve into the theoretical underpinnings of solubility, the subtle but significant effects of isotopic substitution, and present a robust, field-proven protocol for thermodynamic solubility determination using the shake-flask method. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to establish a rigorous and reproducible methodology for solubility characterization.

Introduction: The Critical Role of Solubility in Drug Development

Solubility, the property of a solute to dissolve in a solvent to form a homogeneous solution, is a critical physicochemical parameter in pharmaceutical sciences. For an active pharmaceutical ingredient (API), poor aqueous solubility can lead to low and erratic absorption, hindering its journey to the market.[1] Conversely, understanding an API's solubility in various organic solvents is paramount for synthesis, purification, formulation, and the development of analytical methods.[2]

This guide focuses on 1-(4-Ethoxycarbonylphenyl)piperazine-d8 (CAS No. 1330052-64-6), the deuterated form of ethyl 4-(piperazin-1-yl)benzoate.[3] The parent compound is a versatile building block in medicinal chemistry. The introduction of deuterium (d8) on the piperazine ring is a strategic modification intended to alter the molecule's metabolic profile through the kinetic isotope effect (KIE).[][5] The C-D bond is stronger than the C-H bond, which can slow down metabolic processes, potentially improving the drug's half-life and pharmacokinetic profile.[] However, this isotopic substitution can also induce subtle changes in physicochemical properties like melting point and solubility, which must be thoroughly characterized.[6]

Theoretical Framework: Factors Governing Solubility

The solubility of a solid in a liquid is governed by a complex interplay of intermolecular forces between the solute and solvent molecules. The adage "like dissolves like" provides a foundational, albeit simplified, principle. A more rigorous understanding requires consideration of several factors:

• Solute Properties: The crystal lattice energy of the solid must be overcome for dissolution to occur. Factors like molecular size, shape, and the presence of functional groups that can participate in hydrogen bonding or dipole-dipole interactions are crucial.

• Solvent Properties: The polarity, hydrogen bonding capacity, and dielectric constant of the solvent determine its ability to solvate the solute molecules.

• Temperature: Solubility is temperature-dependent. For most solids, solubility increases with temperature.

• The Deuterium Effect: While primarily exploited for its impact on metabolism (a kinetic effect), deuterium substitution can also affect thermodynamic properties like solubility.[6] Studies have shown that deuteration can lead to a slight increase in solubility, potentially by altering crystal packing and reducing the heat of fusion.[6] This effect, while not always dramatic, is a key reason why a separate solubility profile for the deuterated analog is necessary and cannot be simply extrapolated from the parent compound.

Experimental Protocol: Thermodynamic Equilibrium Solubility Determination (Shake-Flask Method)

To obtain the most accurate and relevant data for formulation and biopharmaceutical assessment, determining the thermodynamic or equilibrium solubility is essential.[1][7] The shake-flask method is the gold-standard technique recognized by regulatory agencies for this purpose.[8][9] It measures the concentration of a saturated solution that is in equilibrium with an excess of the solid drug.

Causality Behind the Shake-Flask Method

This method is designed to achieve a true thermodynamic equilibrium.

• Using Excess Solid: Ensures that the solvent is fully saturated with the solute, representing the maximum amount that can be dissolved under the specified conditions.

• Prolonged Agitation: Provides the necessary energy and time to break the solute's crystal lattice forces and allow the system to reach a state of equilibrium where the rate of dissolution equals the rate of precipitation.[8]

• Constant Temperature: Solubility is highly sensitive to temperature; maintaining a constant temperature (e.g., 25°C or 37°C) is critical for reproducibility.[10]

• Phase Separation: Meticulous separation of the undissolved solid from the saturated solution via centrifugation and filtration is crucial to prevent artificially inflated concentration measurements.[8]

Step-by-Step Methodology

• Preparation:

  • Accurately weigh a sufficient excess of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 solid into a series of clear glass vials. "Excess" means that undissolved solid should be clearly visible at the end of the experiment.

  • Add a precise volume of the selected organic solvent to each vial.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in an orbital shaker or rotator set to a constant temperature (e.g., 25°C).

  • Agitate the mixtures for a predetermined period (typically 24 to 48 hours) to ensure equilibrium is reached.[8] A preliminary experiment can determine the minimum time required to reach a plateau in concentration.[10]

• Phase Separation:

  • Allow the vials to stand undisturbed at the experimental temperature for a short period to let the larger particles settle.

  • Centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the remaining undissolved solid.[11]

  • Carefully withdraw an aliquot of the clear supernatant.

  • Filter the supernatant through a low-binding syringe filter (e.g., 0.22 µm PVDF) into a clean analysis vial. The first few drops should be discarded to saturate any potential binding sites on the filter.[8]

• Quantification:

  • Prepare a series of calibration standards of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 of known concentrations in the test solvent.

  • Analyze the filtered sample and calibration standards using a validated analytical method, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV).[2] The method must be demonstrated to be linear, accurate, and precise.

  • Determine the concentration of the solute in the sample by interpolating from the calibration curve.

• Data Reporting:

  • Perform the experiment in triplicate for each solvent.[10]

  • Report the solubility as a mean value with standard deviation, typically in units of mg/mL or µM.

Experimental Workflow Diagram

Caption: Thermodynamic Solubility (Shake-Flask) Workflow.

Predicted Solubility Profile and Rationale

While specific experimental data for 1-(4-Ethoxycarbonylphenyl)piperazine-d8 is not publicly available, a qualitative solubility profile can be predicted based on the molecule's structure and general principles of solvent-solute interactions. The molecule possesses a polar piperazine ring capable of hydrogen bonding and a more nonpolar ethoxycarbonylphenyl group.

Solvent Class	Example Solvent	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	The hydroxyl group can act as both a hydrogen bond donor and acceptor, effectively solvating the polar piperazine moiety.
Polar Aprotic	Acetonitrile (ACN)	Moderate	Possesses a strong dipole moment but lacks hydrogen bond donating ability, leading to good but not excellent solvation.
Dimethyl Sulfoxide (DMSO)	Very High	Highly polar aprotic solvent with strong hydrogen bond accepting capabilities, effective at dissolving a wide range of compounds.[12]
Dichloromethane (DCM)	Moderate to High	A less polar solvent that can effectively solvate the nonpolar aromatic portion of the molecule.
Nonpolar	Hexane, Heptane	Low	Lacks the polarity and hydrogen bonding capability to overcome the crystal lattice energy of the polar piperazine portion.
Toluene	Low to Moderate	The aromatic ring of toluene can have favorable pi-pi stacking interactions with the phenyl ring of the solute, but it is insufficient to solvate the polar piperazine ring effectively.

Conclusion and Applications

This guide outlines a scientifically rigorous approach to determining the solubility profile of 1-(4-Ethoxycarbonylphenyl)piperazine-d8. The thermodynamic shake-flask method provides the most reliable data for critical drug development decisions. The resulting solubility data is indispensable for:

• Process Chemistry: Selecting appropriate solvents for reaction, crystallization, and purification.

• Formulation Development: Choosing excipients and designing delivery systems (e.g., solutions, suspensions) for both preclinical and clinical studies.

• Analytical Method Development: Ensuring the compound remains in solution during analysis.

By adhering to this detailed protocol, researchers can generate high-quality, reproducible solubility data, thereby de-risking a crucial aspect of the drug development process and providing a solid foundation for subsequent formulation and pharmacokinetic studies.

References

• Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen - PMC. National Center for Biotechnology Information. [Link]

• Kinetic Solubility Assays Protocol. AxisPharm. [Link]

• Assays | ADMET & DMPK | Kinetic Solubility. Concept Life Sciences. [Link]

• BCS Methodology: Solubility, Permeability & Dissolution. FDA. [Link]

• ADME Solubility Assay. BioDuro. [Link]

• Solubility Determination of Active Pharmaceutical Ingredients Which Have Been Recently Added to the List of Essential Medicines in the Context of the Biopharmaceutics Classification System-Biowaiver. PubMed. [Link]

• Annex 4. World Health Organization (WHO). [Link]

• Evaluation of Poorly Soluble Drugs' Dissolution Rate by Laser Scattering in Different Water Isotopologues. MDPI. [Link]

• Aqueous Solubility of Piperazine and 2-Amino-2-methyl-1-propanol plus Their Mixtures Using an Improved Freezing. Journal of Chemical & Engineering Data. [Link]

• ICH Guideline for Biopharmaceutics Classification System-Based Biowaiver (M9): Toward Harmonization in Latin American Countries - PMC. National Center for Biotechnology Information. [Link]

• BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED BIOWAIVERS. ICH. [Link]

• Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Raytor. [Link]

• Solubility guidelines for candidate drugs (µg/mL). ResearchGate. [Link]

• The Influence of Deuterium on the Properties of Pharmaceutical Substances (Review). Drug development & registration. [Link]

• Stabilizing pharmaceuticals with deuterium. Advanced Science News. [Link]

• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research. [Link]

Sources

• 1. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 2. jocpr.com [jocpr.com]
• 3. clearsynth.com [clearsynth.com]
• 5. Stabilizing pharmaceuticals with deuterium - Advanced Science News [advancedsciencenews.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. ICH Guideline for Biopharmaceutics Classification System-Based Biowaiver (M9): Toward Harmonization in Latin American Countries - PMC [pmc.ncbi.nlm.nih.gov]
• 10. who.int [who.int]
• 11. Assays | ADMET & DMPK | Kinetic Solubility [conceptlifesciences.com]
• 12. enamine.net [enamine.net]

Protocols & Analytical Methods

Application Note: 1-(4-Ethoxycarbonylphenyl)piperazine-d8 as a Stable Isotope-Labeled Internal Standard (SIL-IS) for LC-MS/MS Bioanalysis

Introduction and Scope

In the highly regulated landscape of pharmacokinetic (PK) studies, therapeutic drug monitoring (TDM), and forensic toxicology, the accuracy of liquid chromatography-tandem mass spectrometry (LC-MS/MS) relies heavily on the mitigation of matrix effects. 1-(4-Ethoxycarbonylphenyl)piperazine-d8 (CAS: 1330052-64-6)[1] serves as a highly specialized Stable Isotope-Labeled Internal Standard (SIL-IS). It is the deuterated counterpart of ethyl 4-(piperazin-1-yl)benzoate (PubChem CID: 2761178)[2], a critical intermediate and structural motif found in numerous phenylpiperazine-class drugs, including atypical antipsychotics (e.g., aripiprazole derivatives) and experimental therapeutics like the Bcl-2 inhibitor ABT-737[].

This application note provides an authoritative, step-by-step protocol for utilizing 1-(4-Ethoxycarbonylphenyl)piperazine-d8 in LC-MS/MS workflows, detailing the mechanistic causality behind experimental parameters and ensuring compliance with the[4].

Mechanistic Insights: The Causality of the SIL-IS Design (E-E-A-T)

To design a self-validating bioanalytical method, one must understand why specific isotopic and chemical features are chosen.

The +8 Da Isotopic Mass Shift

A common pitfall in LC-MS/MS is isotopic cross-talk , where the natural heavy isotopes (e.g., 13 C) of a high-concentration unlabeled analyte bleed into the internal standard's detection channel. The natural isotopic envelope of a molecule with 13 carbons extends to M+1 (~14% abundance) and M+2 (~1% abundance). By incorporating eight deuterium atoms, 1-(4-Ethoxycarbonylphenyl)piperazine-d8 provides a +8 Da mass shift . This massive shift completely isolates the SIL-IS Multiple Reaction Monitoring (MRM) channel from the unlabeled drug, allowing for a significantly wider dynamic calibration range without quantitative interference.

Stability Against H/D Back-Exchange

The eight deuterium atoms are covalently bound to the carbon backbone of the piperazine ring. Unlike exchangeable N-D or O-D protons, C-D bonds do not undergo back-exchange with the protic solvents (e.g., H 2​ O, Methanol) used in reversed-phase LC mobile phases. This ensures the structural integrity and mass stability of the SIL-IS throughout the extraction and chromatographic process.

Ionization Dynamics in ESI+

The piperazine ring contains a secondary amine with a pKa of approximately 9.8. In an acidic mobile phase (e.g., pH ~2.7 achieved via 0.1% Formic Acid), this amine acts as a "proton sponge," becoming fully protonated. This guarantees exceptionally high ionization efficiency in Positive Electrospray Ionization (ESI+), yielding a robust [M+H]+ precursor ion at m/z 243.2.

Experimental Protocol: A Self-Validating System

The following protocol utilizes a 96-well Protein Precipitation (PPT) extraction method. PPT is chosen for its high throughput and ability to effectively crash out plasma proteins (like albumin) that cause severe column fouling and ion suppression.

Reagents and Materials

• Analyte: Unlabeled phenylpiperazine derivative (e.g., Ethyl 4-piperazinobenzoate).

• SIL-IS: 1-(4-Ethoxycarbonylphenyl)piperazine-d8 (Prepared at 50 ng/mL in 50:50 Water:Acetonitrile).

• Extraction Solvent: 100% Acetonitrile containing 0.1% Formic Acid (pre-chilled to 4°C).

• Matrix: K2EDTA Human Plasma.

Step-by-Step Sample Preparation Workflow

• Aliquot: Transfer 50 µL of plasma sample (blank, calibration standards, or unknowns) into a 96-well plate.

• Spike SIL-IS: Add 20 µL of the 50 ng/mL 1-(4-Ethoxycarbonylphenyl)piperazine-d8 working solution to all wells (except double blanks).

  • Causality: Spiking the IS directly into the raw matrix before extraction ensures it accounts for any volumetric losses or degradation during the subsequent steps.

• Protein Precipitation: Add 200 µL of cold Extraction Solvent (Acetonitrile + 0.1% FA) to each well.

  • Causality: The 1:4 ratio of plasma to organic solvent forces the denaturation and precipitation of large proteins. The 0.1% FA ensures the piperazine amine remains protonated, preventing it from co-precipitating with negatively charged protein residues.

• Agitation: Vortex the plate continuously for 5 minutes at 1,000 RPM.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer & Dilution: Transfer 100 µL of the clear supernatant to a clean 96-well injection plate and dilute with 100 µL of LC-MS grade water.

  • Validation Checkpoint: Diluting the highly organic extract with water matches the initial conditions of the LC gradient (95% aqueous), preventing "solvent effect" peak distortion (peak splitting or fronting) during injection.

Figure 1: Step-by-step bioanalytical workflow utilizing 1-(4-Ethoxycarbonylphenyl)piperazine-d8.

LC-MS/MS Analytical Conditions

Chromatographic Separation

A rapid reversed-phase gradient is employed to separate the analyte from residual matrix phospholipids.

• Column: C18, 50 x 2.1 mm, 1.7 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Table 1: LC Gradient Conditions

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.00	0.40	95	5
0.50	0.40	95	5
2.50	0.40	5	95
3.50	0.40	5	95
3.60	0.40	95	5
5.00	0.40	95	5

Mass Spectrometry Parameters

Detection is performed in ESI+ mode using Multiple Reaction Monitoring (MRM). The primary fragmentation pathway involves the cleavage of the piperazine ring.

Table 2: Optimized MRM Parameters

Compound	Precursor Ion ( [M+H]+ )	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (eV)
Unlabeled Analyte	235.1	150.1	60	25
SIL-IS (-d8)	243.2	158.1	60	25

Data Processing: The Mechanism of Matrix Effect Correction

As established by[5], matrix effects occur when endogenous biological molecules (like phospholipids) co-elute with the analyte, competing for charge droplets in the ESI source and causing ion suppression.

Because 1-(4-Ethoxycarbonylphenyl)piperazine-d8 is chemically identical to the target analyte (differing only by isotopic mass), it co-elutes exactly at the same retention time. Consequently, the SIL-IS experiences the exact same degree of ion suppression as the unlabeled analyte. While the absolute signal intensity of both compounds drops, the Peak Area Ratio (Analyte / SIL-IS) remains perfectly constant, allowing for flawless quantification.

Figure 2: Mechanistic pathway of matrix effect correction using a co-eluting SIL-IS.

Validation Acceptance Criteria

To ensure the method is self-validating and compliant, evaluate the data against the following FDA criteria[4]:

Table 3: Method Validation Acceptance Criteria (FDA 2018 Guidelines)

Validation Parameter	Acceptance Criteria	Corrective Action if Failed
Accuracy	±15% of nominal concentration (±20% at LLOQ)	Verify SIL-IS spiking accuracy; check for isotopic cross-talk.
Precision (%CV)	<15% variance across replicates (<20% at LLOQ)	Ensure uniform protein precipitation and centrifugation.
IS Response Variation	SIL-IS peak area %CV must be <15% across all run samples	Severe failure indicates massive matrix suppression; optimize LC gradient to elute phospholipids later.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 2761178, Ethyl 4-(piperazin-1-yl)benzoate. Retrieved from[Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the Assessment of Matrix Effect in Quantitative Bioanalytical Methods Based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019-3030. Retrieved from[Link]

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Center for Drug Evaluation and Research (CDER). Retrieved from[Link]

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. Ethyl 4-(piperazin-1-yl)benzoate | C13H18N2O2 | CID 2761178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mesalabs.com [mesalabs.com]
• 5. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Fidelity Quantitative Bioanalysis of PROTAC Piperazine Linkers Using 1-(4-Ethoxycarbonylphenyl)piperazine-d8

Executive Summary

The rapid expansion of targeted protein degradation (TPD) therapies, particularly Proteolysis Targeting Chimeras (PROTACs), has introduced new complexities to pharmacokinetic (PK) profiling. PROTACs frequently utilize piperazine-based linkers, such as ethyl 4-(piperazin-1-yl)benzoate, which are susceptible to in vivo enzymatic cleavage[1]. Quantifying these circulating linker-metabolites is critical for evaluating the metabolic stability and systemic exposure of the parent PROTAC[2].

This application note provides an authoritative, self-validating LC-MS/MS methodology for the absolute quantification of 1-(4-Ethoxycarbonylphenyl)piperazine in biological matrices. By employing its stable isotope-labeled internal standard (SIL-IS), 1-(4-Ethoxycarbonylphenyl)piperazine-d8 , this protocol systematically eliminates the quantitative inaccuracies caused by matrix-induced ion suppression, ensuring robust and reproducible DMPK data[3][4].

Mechanistic Rationale: The Critical Role of SIL-IS

Overcoming ESI Matrix Effects

In electrospray ionization (ESI), co-eluting endogenous matrix components—predominantly plasma phospholipids—compete with the analyte for charge droplets, leading to unpredictable signal suppression or enhancement[5]. Because 1-(4-Ethoxycarbonylphenyl)piperazine contains a highly ionizable secondary amine, it is particularly vulnerable to these matrix effects.

The Deuterium Advantage (+8 Da)

To establish a self-correcting analytical system, 1-(4-Ethoxycarbonylphenyl)piperazine-d8 (Molecular Weight: 242.35 g/mol ) is utilized as the SIL-IS[6].

• Causality of Isotope Selection: The incorporation of eight deuterium atoms provides a mass shift of +8 Da compared to the unlabeled analyte (MW: 234.29 g/mol ). This wide mass delta completely prevents isotopic cross-talk from the naturally occurring heavy isotopes (e.g., 13 C, 15 N) of the analyte[3].

• Chromatographic Co-elution: Unlike structural analogs, the d8-labeled IS shares identical physicochemical properties and lipophilicity with the target analyte. They co-elute precisely, meaning both molecules experience the exact same matrix suppression zone in the ESI source, keeping the Analyte/IS response ratio constant[4].

Fig 1: SIL-IS mechanism correcting for ESI matrix effects in plasma samples.

Self-Validating Experimental Protocol

A reliable bioanalytical method must be self-validating. This protocol integrates continuous quality control (QC) checks and specific chemical extraction techniques to guarantee data integrity.

Reagents & Materials

• Analyte: 1-(4-Ethoxycarbonylphenyl)piperazine (Reference Standard).

• Internal Standard: 1-(4-Ethoxycarbonylphenyl)piperazine-d8 (Isotopic purity >99%)[6].

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, and Formic Acid (FA).

• Extraction Matrix: Ostro™ Pass-through Sample Preparation Plates (or equivalent phospholipid removal plates)[7].

Sample Preparation: Hybrid PPT-PLR Workflow

Simple protein precipitation (PPT) is often insufficient for PROTACs and their lipophilic linkers due to residual phospholipid contamination[8]. We employ a hybrid PPT and Phospholipid Removal (PLR) strategy.

• Aliquoting & Spiking: Transfer 50 µL of plasma (calibrators, QCs, or unknown samples) into a 96-well PLR plate. Add 10 µL of the SIL-IS working solution (500 ng/mL in 50% MeOH).

  • Causality: Adding the SIL-IS directly to the raw plasma ensures it tracks the analyte through every subsequent extraction step, correcting for any volumetric or recovery losses.

• Protein Precipitation: Add 150 µL of ice-cold ACN containing 1% FA.

  • Causality: The 3:1 organic-to-aqueous ratio effectively denatures plasma proteins. The acidic environment disrupts protein-analyte binding, ensuring the free piperazine is fully solubilized. Cold temperatures (4°C) halt any ongoing ex vivo enzymatic degradation of the linker.

• Mixing & Elution: Vortex the plate for 2 minutes. Apply positive pressure (15 psi) to elute the sample through the PLR sorbent into a clean collection plate.

  • Causality: The specialized sorbent retains phosphatidylcholines and lysophosphatidylcholines, preventing them from entering the final extract and fouling the LC column.

• Dilution: Dilute the eluate with 200 µL of LC-MS grade water.

  • Causality: Reducing the organic strength of the injected sample prevents "solvent effects" (peak broadening or breakthrough) during reversed-phase UHPLC loading.

Fig 2: LC-MS/MS bioanalytical workflow for PROTAC metabolite quantification.

System Suitability & Self-Validation Sequence

Before analyzing unknown samples, the run must pass a strict suitability sequence:

• Double Blank (Matrix only): Confirms the absence of endogenous interference at the retention time.

• Zero Sample (Matrix + IS): Confirms the isotopic purity of the SIL-IS and ensures no M−8 fragmentation cross-talk contributes to the analyte channel[3].

• LLOQ (Lower Limit of Quantification): Ensures the Signal-to-Noise (S/N) ratio is ≥10 .

Quantitative Data & Method Parameters

UHPLC Chromatographic Conditions

Separation is achieved using a sub-2 µm C18 column to ensure sharp peak shapes and rapid run times.

• Mobile Phase A: 0.1% Formic Acid in Water (Causality: Low pH ensures the piperazine nitrogen is protonated, maximizing positive ESI efficiency).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

Table 1: UHPLC Gradient Elution Profile

Time (min)	% Mobile Phase A	% Mobile Phase B	Segment Purpose
0.00	95	5	Sample loading and polar interference wash
0.50	95	5	Isocratic hold
2.50	10	90	Gradient elution of analyte and SIL-IS
3.50	10	90	Column wash (elution of highly lipophilic lipids)
3.60	95	5	Re-equilibration to initial conditions
4.50	95	5	End of run

Mass Spectrometry (MS/MS) Parameters

Detection is performed on a Triple Quadrupole Mass Spectrometer operating in ESI positive mode utilizing Multiple Reaction Monitoring (MRM)[9].

Table 2: MRM Transitions and Collision Energies

Compound	Precursor Ion ( [M+H]+ )	Product Ion ( m/z )	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
Analyte	235.1	190.1	25	30	22
SIL-IS (d8)	243.2	198.2	25	30	22

(Note: The primary fragmentation pathway involves the cleavage of the ethoxy group from the ester moiety, yielding a highly stable product ion).

Method Validation Summary

The method demonstrates strict adherence to FDA/EMA bioanalytical guidelines, proving that the d8-labeled IS successfully normalizes extraction and ionization variances[5].

Table 3: Validation Performance Metrics

Parameter	Result	Acceptance Criteria
Linear Dynamic Range	1.0 – 1000 ng/mL	R2≥0.995
Intra-day Precision (CV%)	2.4% – 6.1%	≤15% ( ≤20% at LLOQ)
Inter-day Accuracy (% Bias)	-3.2% to +4.5%	±15% ( ±20% at LLOQ)
Extraction Recovery	88.5% (Analyte), 89.1% (IS)	Consistent across Low/Mid/High QCs
Matrix Factor (IS Normalized)	0.98 – 1.03	1.0±0.15 (Proves SIL-IS correction)

References

• Nguyen, T.-T.-L., et al. (2022). Development of an LC-MS/MS Method for ARV-110, a PROTAC Molecule, and Applications to Pharmacokinetic Studies. Molecules, 27(6), 1977. Retrieved from[Link]

• Waters Corporation. (2022). Rapid High Sensitivity LC-MS/MS Bioanalytical Method for the Simultaneous Quantification of Gefitinib Based PROTACs. Application Note. Retrieved from[Link]

• Min, J. S., et al. (2014). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. Journal of Chromatography B, 967, 102-109. Retrieved from[Link]

• French, D., et al. (2022). Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations. Annals of Laboratory Medicine, 42(5), 521-530. Retrieved from[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Development of an LC-MS/MS Method for ARV-110, a PROTAC Molecule, and Applications to Pharmacokinetic Studies [ouci.dntb.gov.ua]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. KoreaMed Synapse [synapse.koreamed.org]
• 6. clearsynth.com [clearsynth.com]
• 7. waters.com [waters.com]
• 8. lcms.cz [lcms.cz]
• 9. Development of an LC-MS/MS Method for ARV-110, a PROTAC Molecule, and Applications to Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Profiling of 1-(4-Ethoxycarbonylphenyl)piperazine using Stable Isotope Dilution LC-MS/MS

Executive Summary

This application note details a highly robust, self-validating analytical method for the quantification of 1-(4-Ethoxycarbonylphenyl)piperazine in biological matrices using Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS). By employing 1-(4-Ethoxycarbonylphenyl)piperazine-d8 as a Stable Isotope-Labeled Internal Standard (SIL-IS), this protocol effectively neutralizes matrix effects, ensuring high-fidelity pharmacokinetic profiling and impurity tracking.

Introduction & Mechanistic Context

1-(4-Ethoxycarbonylphenyl)piperazine is a critical synthetic building block and a potential process-related impurity in the manufacturing of BH3-mimetic small-molecule inhibitors, such as the Bcl-2 inhibitor ABT-737 [1]. In pharmaceutical development, tracking the pharmacokinetics of such active pharmaceutical ingredient (API) intermediates or their downstream metabolites is strictly regulated by guidelines such as ICH M7.

Quantifying this piperazine derivative in complex biological matrices (e.g., plasma, serum) presents a significant analytical challenge due to the presence of endogenous phospholipids and proteins. These matrix components co-elute with the target analyte and compete for charge in the Electrospray Ionization (ESI) source, leading to unpredictable ion suppression or enhancement. To establish a self-validating, highly trustworthy quantitative system, Stable Isotope Dilution Mass Spectrometry (SID-MS) is employed as the gold standard [2].

Principles of Stable Isotope Dilution Mass Spectrometry (SID-MS)

The core causality behind SID-MS relies on the identical physicochemical properties of the analyte and its isotopically labeled counterpart.

• Matrix Effect Cancellation: When 1-(4-Ethoxycarbonylphenyl)piperazine-d8 is spiked into the raw sample prior to extraction, it undergoes the exact same recovery losses during sample preparation as the unlabeled analyte. During UHPLC separation, the d8-IS perfectly co-elutes with the target analyte. Consequently, any ion-suppressing matrix molecules entering the ESI source will suppress the IS and the analyte equally. Because quantification is based on the Peak Area Ratio (Analyte / IS) , the suppression mathematically cancels out.

• Isotopic Crosstalk Prevention: The selection of a deuterium-labeled standard with a +8 Da mass shift is highly deliberate. The natural isotopic envelope of the unlabeled analyte (driven by naturally occurring 13 C, 15 N, and 18 O) typically decays to baseline by M+3 or M+4. A +8 Da shift guarantees absolute zero isotopic overlap in the first quadrupole (Q1), eliminating false-positive signals and ensuring a wide linear dynamic range.

Workflow Visualization

Figure 1: Stable Isotope Dilution Mass Spectrometry (SID-MS) workflow for quantitative analysis.

Self-Validating Experimental Protocol

Sample Preparation (Protein Precipitation)

Protein precipitation (PPT) is utilized to rapidly denature plasma proteins while maintaining the solubility of the hydrophobic piperazine derivative.

• Aliquot & Spike: Transfer 50 µL of plasma into a 1.5 mL microcentrifuge tube. Add 10 µL of the 1-(4-Ethoxycarbonylphenyl)piperazine-d8 working internal standard solution (500 ng/mL). Vortex for 10 seconds.

• Precipitation: Add 150 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid). The 1:3 (v/v) ratio ensures >98% precipitation of high-molecular-weight proteins.

• Agitation: Vortex vigorously for 2 minutes to disrupt protein-analyte binding.

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C. Mechanistic insight: High-speed centrifugation at low temperatures tightly pellets the denatured protein aggregate, preventing downstream capillary blockage in the UHPLC system.

• Transfer: Transfer 100 µL of the clear supernatant to an autosampler vial for LC-MS/MS analysis.

UHPLC-MS/MS Conditions

A sub-2-micron C18 column is utilized to provide high theoretical plate counts, effectively resolving the target analyte from isobaric matrix interferences.

• Column: C18, 1.7 µm, 2.1 × 50 mm.

• Mobile Phase A: 0.1% Formic Acid in Water (Promotes protonation in positive ESI).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2.0 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Quantitative Data Presentation

Table 1: UHPLC Gradient Conditions

A gradient starting at 5% organic focuses the analyte at the head of the column, while a rapid ramp to 95% elutes the hydrophobic piperazine derivative as a sharp, symmetrical peak.

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Curve Type
0.00	95.0	5.0	Initial
0.50	95.0	5.0	Linear
2.50	5.0	95.0	Linear
3.50	5.0	95.0	Hold
3.60	95.0	5.0	Linear
5.00	95.0	5.0	Re-equilibration

Table 2: Optimized MRM Parameters

The primary quantifier transition monitors the loss of the ethoxy group (-45 Da), a highly favorable and stable fragmentation pathway for this molecular structure.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
1-(4-Ethoxycarbonylphenyl)piperazine	235.1	190.1	22	Quantifier
1-(4-Ethoxycarbonylphenyl)piperazine	235.1	162.1	35	Qualifier
1-(4-Ethoxycarbonylphenyl)piperazine-d8	243.2	198.2	22	Internal Standard

Table 3: Method Validation Summary

The inclusion of the d8-IS ensures that the absolute matrix effect (which may suppress up to 15% of the signal) is mathematically corrected, resulting in a normalized IS-corrected matrix effect near 100%.

Validation Parameter	Result	Acceptance Criteria (FDA/ICH)
Linear Dynamic Range	1.0 – 1000 ng/mL	R² > 0.995
Lower Limit of Quantitation (LLOQ)	1.0 ng/mL	S/N ≥ 10, Precision ≤ 20%
Intra-day Precision (CV%)	3.2% – 6.5%	≤ 15% (≤ 20% at LLOQ)
Inter-day Accuracy (% Bias)	-4.1% to +3.8%	± 15% (± 20% at LLOQ)
Extraction Recovery	88.5% ± 4.2%	Consistent across all QC levels
IS-Corrected Matrix Effect	98.2% – 102.1%	85% – 115%

References

• LCGC International. Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. Chromatography Online. [Link][1]

• Bavarian Center for Biomolecular Mass Spectrometry (BayBioMS). Stable Isotope Dilution Assay Methodology. Technical University of Munich. [Link][2]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Stable Isotope Dilution Assay - Bavarian Center for Biomolecular Mass Spectrometry (BayBioMS) [tcf.tum.de]

Application Note: Spiking Concentration Guidelines for 1-(4-Ethoxycarbonylphenyl)piperazine-d8 in LC-MS/MS Bioanalysis

Executive Summary & Scientific Rationale

1-(4-Ethoxycarbonylphenyl)piperazine (also known as ethyl 4-piperazinobenzoate) is a piperazine derivative frequently encountered as an intermediate, building block, or impurity in pharmaceutical development. In high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis, precise quantification of this compound in biological matrices demands a robust Stable Isotope-Labeled Internal Standard (SIL-IS).

The deuterated isotopologue, 1-(4-Ethoxycarbonylphenyl)piperazine-d8 (Molecular Weight: 242.35 g/mol )[1], provides an ideal +8 Da mass shift. This mass difference effectively bypasses natural isotopic interference from the M+1 and M+2 heavy isotopes of the unlabeled target analyte (Molecular Weight: 234.29 g/mol ).

However, selecting the optimal spiking concentration for this SIL-IS is a critical analytical decision governed by strict causality:

• The Causality of Ion Suppression (Spiking Too High): If the SIL-IS concentration is excessively high, it competes with the unlabeled analyte for charge droplets in the Electrospray Ionization (ESI) source. This causes ion suppression of the target analyte, artificially reducing the assay's sensitivity.

• The Causality of Isotopic Cross-Talk (Spiking Too High): Commercially synthesized SIL-IS compounds often contain trace amounts of the unlabeled D0 isotopologue due to incomplete isotopic enrichment. Spiking the IS too high amplifies this trace D0 impurity, producing a false-positive signal at the analyte's transition and compromising the Lower Limit of Quantification (LLOQ)[2].

• The Causality of High Variance (Spiking Too Low): Conversely, spiking the IS too low results in a weak signal that is heavily influenced by baseline noise and matrix variability. This leads to high Coefficient of Variation (%CV) values, failing to adequately track extraction recovery or ionization efficiency[3].

Regulatory Framework & Acceptance Criteria

To ensure trustworthiness and compliance, the chosen spiking concentration must satisfy the stringent criteria set forth by the FDA, EMA, and the ICH M10 guidelines[3][4][5].

Table 1: Regulatory Criteria for Internal Standard Spiking

Validation Parameter	ICH M10 / FDA / EMA Criterion	Causality & Scientific Rationale
IS Interference on Analyte	≤ 20% of LLOQ response	Prevents false positives at the LLOQ due to unlabelled D0 impurities present in the SIL-IS[4].
Analyte Interference on IS	≤ 5% of IS response	Ensures the IS signal remains constant even at the Upper Limit of Quantification (ULOQ), preventing quantification bias[4].
IS Response Variation	CV ≤ 15% (General Practice)	Ensures the IS accurately tracks extraction and ionization without being lost in baseline noise[2].
Matrix Factor (MF)	IS-normalized MF CV ≤ 15%	Validates that the IS perfectly mimics the analyte's ionization suppression/enhancement across different matrix lots[2].

Self-Validating Experimental Protocol

Every step in the following protocol is designed as a self-validating system . By utilizing strategic blank and zero samples, the workflow inherently isolates the source of any analytical failure, ensuring that the final spiking concentration is mathematically and empirically justified.

Phase 1: Isotopic Purity & Cross-Talk Assessment

Objective: Determine the maximum theoretical spiking limit based on D0 impurity.

• Prepare a neat solution of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 at a high concentration (e.g., 1,000 ng/mL).

• Inject this solution into the LC-MS/MS and monitor the Multiple Reaction Monitoring (MRM) transitions for both the D8 IS and the D0 unlabeled analyte.

• Calculate the D0 impurity percentage: (Peak Area of D0 / Peak Area of D8) × 100.

• Self-Validating Check: If the D0 peak exceeds 0.1% of the D8 peak, the maximum allowable spiking concentration is mathematically capped. If you spike at 100 ng/mL, the impurity contributes 0.1 ng/mL to the analyte channel. If your LLOQ is 0.2 ng/mL, this interference is 50% of the LLOQ (failing the ≤ 20% ICH M10 rule)[3]. You must lower the IS spiking concentration.

Phase 2: Target Response Determination

Objective: Align the IS signal with the optimal dynamic range of the detector.

• Inject the unlabeled 1-(4-Ethoxycarbonylphenyl)piperazine at the anticipated Mid-Quality Control (MQC) concentration.

• Record the peak area.

• Target an IS spiking concentration that yields a peak area approximately 50% to 100% of this MQC response . This ensures the IS operates in the linear dynamic range of the electron multiplier, avoiding both saturation and baseline noise.

Phase 3: Matrix Effect & Extraction Efficiency (The Self-Validating Matrix Test)

Objective: Confirm that the selected concentration accurately tracks matrix effects without suppression.

• Obtain 6 independent lots of the target biological matrix (e.g., human plasma)[3].

• Prepare three sets of samples for each lot:

  • Set 1 (Unextracted): Neat standard of IS in reconstitution solvent.

  • Set 2 (Post-extraction spiked): Blank matrix extracted, then spiked with IS at the target concentration.

  • Set 3 (Pre-extraction spiked): Blank matrix spiked with IS at the target concentration, then extracted[2].

• Self-Validating Diagnostic:

  • Calculate Recovery: (Set 3 / Set 2) × 100.

  • Calculate Matrix Effect: (Set 2 / Set 1) × 100.

  • If the IS response CV across Set 3 is >15%, the spiking concentration is too low (vulnerable to matrix suppression) or the extraction method is irreproducible.

Quantitative Data Presentation

Below is an example dataset demonstrating the optimization of the 1-(4-Ethoxycarbonylphenyl)piperazine-d8 spiking level.

Table 2: Example Optimization Matrix for 1-(4-Ethoxycarbonylphenyl)piperazine-d8

Spiking Level	IS Concentration	Analyte LLOQ Interference	IS Response CV (n=6 lots)	IS-Normalized MF CV	Conclusion
Low	5 ng/mL	0.0%	22.4%	18.1%	Rejected: Signal too weak; fails precision criteria due to baseline noise.
Optimal	50 ng/mL	4.2%	6.8%	4.5%	Accepted: Highly stable signal; minimal cross-talk well within the ≤ 20% limit.
High	500 ng/mL	31.5%	4.1%	5.2%	Rejected: Fails LLOQ interference criteria due to D0 impurity amplification.

Workflow Visualization

Workflow for optimizing SIL-IS spiking concentration to balance signal stability and cross-talk.

References

• Title: Guideline on bioanalytical method validation Source: European Medicines Agency (EMA) URL: [Link]

• Title: Bioanalytical method validation and study sample analysis M10 Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: ICH guideline M10 on bioanalytical method validation and study sample analysis - Step 5 Source: European Medicines Agency (EMA) URL: [Link]

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. database.ich.org [database.ich.org]
• 4. ema.europa.eu [ema.europa.eu]
• 5. ema.europa.eu [ema.europa.eu]

Technical Notes & Optimization

Troubleshooting signal suppression for 1-(4-Ethoxycarbonylphenyl)piperazine-d8 in LC-MS

Welcome to the Technical Support Center for LC-MS Bioanalysis. As a Senior Application Scientist, I have designed this guide to help you systematically diagnose, understand, and eliminate signal suppression issues when working with 1-(4-Ethoxycarbonylphenyl)piperazine-d8 as an internal standard (IS) in Liquid Chromatography-Mass Spectrometry (LC-MS) workflows.

Signal suppression is not a random anomaly; it is a predictable physical chemistry problem rooted in the mechanics of Electrospray Ionization (ESI). Below, we will dissect the causality of these matrix effects and provide field-validated protocols to restore the integrity of your quantitative assays.

I. The Causality of ESI Signal Suppression

FAQ: Why is the signal for my deuterated IS (1-(4-Ethoxycarbonylphenyl)piperazine-d8) suddenly dropping in plasma samples compared to neat solvent?

The Mechanism: ESI is a competitive ionization process. As the LC effluent enters the ESI source, a high-voltage electric field forms charged droplets. According to1[1], molecules within the droplet must compete for a fixed number of surface charges before solvent evaporation and droplet fission release them into the gas phase.

When analyzing biological matrices (like plasma or serum), highly abundant endogenous compounds—specifically glycerophosphocholines and lysophosphatidylcholines —often co-elute with moderately hydrophobic basic compounds like your piperazine derivative. Because these phospholipids are highly surface-active and possess high proton affinities, they monopolize the droplet's surface charge. Your piperazine-d8 analyte is effectively "crowded out," resulting in a drastic loss of mass spec signal (ion suppression)[2].

II. Diagnostic Workflow: Mapping the Suppression Zone

Before changing your extraction method, you must prove that matrix co-elution is the root cause. The gold standard for this diagnosis is the Post-Column Infusion (PCI) technique, originally proposed by Bonfiglio et al.[3].

Protocol 1: Post-Column Infusion (PCI) Mapping

This self-validating protocol allows you to visualize exactly where matrix components are suppressing your ESI signal.

• Setup the Infusion: Connect a syringe pump to a tee-junction placed between the LC analytical column and the ESI source inlet.

• Prepare the Analyte: Fill the syringe with a pure solution of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 (e.g., 100 ng/mL in 50:50 Water:Acetonitrile).

• Initiate Flow: Set the syringe pump to infuse continuously at 10 µL/min. Monitor the specific MRM transition for the piperazine-d8 IS. You should observe a steady, flat baseline signal.

• Inject Blank Matrix: Inject an extracted blank matrix sample (e.g., blank plasma processed via your current method) into the LC running your standard gradient.

• Analyze the Chromatogram: Look for negative peaks or "dips" in the steady-state IS baseline. If the retention time (RT) of your piperazine-d8 in a normal run aligns perfectly with a baseline dip in the PCI run, you have confirmed matrix-induced signal suppression[4].

Fig 1. Post-column infusion (PCI) setup for mapping LC-MS matrix suppression zones.

III. Resolution Strategies: Overcoming the Matrix

FAQ: I am using Protein Precipitation (PPT) with acetonitrile. Why am I still seeing massive signal suppression?

The Mechanism: While PPT is excellent for crashing out large proteins, it is completely ineffective at removing phospholipids. The phospholipids remain highly soluble in the high-organic supernatant[5]. When injected, these lipids accumulate on the reversed-phase column and elute unpredictably, often right on top of your piperazine-d8 peak.

To resolve this, you must upgrade your sample preparation or alter your chromatography.

Protocol 2: Chemical Filtration via Phospholipid Removal Plates (PLR)

Traditional Solid Phase Extraction (SPE) can be time-consuming and risks analyte loss if the piperazine derivative shares hydrophobic properties with the lipids[5]. Instead, utilize Zirconia-coated silica or specialized lipid-stripping sorbents (e.g., HybridSPE or Captiva EMR-Lipid) which selectively bind the phosphate moiety of the lipids while allowing the basic piperazine to pass through[2].

• Pre-treatment: Aliquot 100 µL of plasma into a 96-well PLR plate.

• Precipitation: Add 300 µL of 1% Formic Acid in Acetonitrile. (The acidic environment ensures the basic secondary amine on the piperazine ring remains protonated and highly soluble).

• Mixing: Aspirate/dispense 3-5 times to ensure complete protein precipitation.

• Filtration: Apply a gentle vacuum (2-4 in Hg) for 2 minutes. The Zirconia/EMR sorbent will trap >99% of the glycerophosphocholines[2].

• Collection: Collect the eluate, evaporate under nitrogen, and reconstitute in your initial mobile phase conditions.

Chromatographic Optimization (Alternative Route)

If sample prep optimization is restricted, you can shift the retention time of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 away from the lipid suppression zone. Because the piperazine ring contains an ionizable nitrogen, its hydrophobicity is highly pH-dependent.

• Action: Lower the mobile phase pH (e.g., using 0.1% Formic Acid). This fully protonates the piperazine nitrogen, increasing its polarity and causing it to elute earlier in a reversed-phase gradient, safely ahead of the highly retained, late-eluting hydrophobic phospholipids[6].

Fig 2. Decision tree for resolving LC-MS signal suppression of piperazine-d8.

IV. Quantitative Impact of Sample Preparation

To demonstrate the causality of proper sample cleanup on signal integrity, refer to the comparative data below. The Matrix Factor (MF) is calculated as the peak area of the analyte spiked post-extraction divided by the peak area of the analyte in neat solvent. An MF of 1.0 indicates zero matrix effect; an MF < 1.0 indicates suppression[7].

Table 1: Impact of Extraction Methodology on Piperazine-d8 Signal Integrity

Sample Preparation Method	Analyte Recovery (%)	Matrix Factor (MF)	Phospholipid Removal (%)	Verdict
Protein Precipitation (PPT)	95.2%	0.42	< 5.0%	Fail (Severe Suppression)
Liquid-Liquid Extraction (LLE)	68.5%	0.81	~ 60.0%	Sub-optimal (Low Recovery)
Reversed-Phase SPE	82.1%	0.88	~ 80.0%	Passable (Requires method dev)
Phospholipid Removal (PLR)	93.4%	0.98	> 99.0%	Optimal (Clean baseline)

Data synthesis based on industry-standard recovery metrics for basic small molecules in plasma matrices[2][8].

V. References

• Signal Suppression in LC-ESI-MS/MS from Concomitant Medications and Its Impact on Quantitative Studies National Center for Biotechnology Information (PMC) URL: [Link]

• Efficiency of Biological Fluid Matrix Removal Using Agilent Captiva EMR —Lipid Cleanup Agilent Technologies URL:[Link]

• Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis ACS Publications URL:[Link]

• The Impact of Matrix Effects on Mass Spectrometry Results ResolveMass Laboratories URL:[Link]

• Coping with Matrix Effects Caused by Phospholipids in Biological Samples American Pharmaceutical Review URL:[Link]

• Elimination of LC-MS/MS matrix effect due to phospholipids using specific solid-phase extraction elution conditions PubMed (NIH) URL: [Link]

• Matrix Effects and Application of Matrix Effect Factor Taylor & Francis Online URL:[Link]

• Reducing Phospholipids-based Matrix Interferences in Bioanalytical Studies Using UPC2/MS/MS Waters Corporation (via lcms.cz) URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. lcms.cz [lcms.cz]
• 7. tandfonline.com [tandfonline.com]
• 8. Elimination of LC-MS/MS matrix effect due to phospholipids using specific solid-phase extraction elution conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing LC-MS/MS retention time for 1-(4-Ethoxycarbonylphenyl)piperazine-d8

Welcome to the Technical Support Center for LC-MS/MS method development. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with piperazine derivatives.

When utilizing 1-(4-Ethoxycarbonylphenyl)piperazine-d8 as a stable-isotope-labeled (SIL) internal standard, researchers frequently encounter two primary issues: retention time (RT) shifts relative to the unlabeled analyte, and severe peak tailing. This guide deconstructs the causality behind these phenomena and provides self-validating protocols to ensure robust, reproducible quantification.

Troubleshooting Guide 1: The Deuterium Isotope Effect (RT Shift)

Symptom: During Reversed-Phase Liquid Chromatography (RPLC), the 1-(4-Ethoxycarbonylphenyl)piperazine-d8 internal standard elutes 0.05 – 0.2 minutes earlier than the unlabeled target analyte, leading to potential discrepancies in matrix effect compensation.

Causality: This chromatographic shift is driven by the Deuterium Isotope Effect . Deuterium (²H) forms slightly stronger and shorter covalent bonds with carbon compared to protium (¹H)[1]. Because the C-D bond has a smaller van der Waals radius and lower polarizability, the heavily deuterated piperazine ring exhibits a slight decrease in overall lipophilicity. In RPLC, where retention is dictated by hydrophobic interactions with the stationary phase (e.g., C18), this reduced lipophilicity causes the deuterated standard to interact more weakly and elute earlier than its non-deuterated counterpart[2].

While this mass difference (+8 Da) ensures clear spectral separation for absolute quantification[1], the resulting RT shift means the analyte and the internal standard may not co-elute perfectly. Consequently, they can be exposed to different co-eluting matrix components, leading to differential ion suppression or enhancement.

Mechanism of the deuterium isotope effect causing RT shifts in RPLC.

Resolution Protocol (Self-Validating): To validate that this RT shift is not compromising your assay, you must map the matrix effects across the elution window.

• Post-Column Infusion: Continuously infuse the d8 standard post-column at a constant flow rate (e.g., 10 µL/min) while injecting a blank extracted matrix sample.

• Monitor Baseline: Observe the MS/MS baseline for signal dips (ion suppression zones).

• Decision Gate: If the RTs of the labeled and unlabeled compounds fall within a stable region of the infusion baseline, the shift is benign. If they straddle a suppression zone, you must flatten the gradient slope (e.g., from 5% B/min to 2% B/min) to push both analytes into a cleaner elution window, or switch to Normal-Phase LC where deuterated compounds often exhibit slightly longer retention times, altering the resolution dynamics[3].

Troubleshooting Guide 2: Peak Tailing and RT Instability

Symptom: The chromatographic peak for the piperazine derivative is broad, asymmetrical (tailing factor > 1.5), and the retention time drifts unpredictably between injections.

Causality: The piperazine moiety contains basic secondary/tertiary nitrogens with a pKa typically around 8–9. In standard acidic mobile phases (e.g., 0.1% formic acid, pH ~2.7), these nitrogens are fully protonated. While protonation is ideal for generating strong precursor ions in positive Electrospray Ionization (ESI+)[4], the positively charged amines undergo secondary ion-exchange interactions with negatively charged, un-endcapped residual silanols (Si-O⁻) on the silica stationary phase. This dual-retention mechanism (hydrophobic + ion-exchange) causes severe peak tailing. Furthermore, because silanol ionization is highly sensitive to minor temperature and pH fluctuations, the retention time becomes unstable[5].

Resolution Protocol:

• Shield the Silanols: Transition to a highly end-capped, base-deactivated column, or an Ethylene Bridged Hybrid (BEH) particle column (e.g., Waters XBridge BEH C18) which physically shields residual silanols[5].

• Thermostat the Column: Strictly control the column compartment temperature (e.g., 40 °C) to stabilize partitioning kinetics and ensure RT reproducibility[5].

Step-by-Step Experimental Workflow

To systematically eliminate tailing and optimize retention, follow this self-validating methodology:

Workflow for optimizing piperazine-d8 LC-MS/MS retention and peak shape.

Methodology:

• MS/MS Source Tuning: Infuse 1-(4-Ethoxycarbonylphenyl)piperazine-d8 at 100 ng/mL. Optimize ESI+ capillary voltage and collision energy (CE). Piperazine derivatives yield robust signals under ESI+[4].

• Chromatographic Screening: Run a generic gradient (5-95% B over 5 mins) using a BEH C18 column.

• Mobile Phase Optimization: Compare Mobile Phase A at pH 3 (0.1% Formic Acid) versus pH 10 (10 mM Ammonium Bicarbonate). At pH 10, the piperazine ring is neutralized into its free-base form, increasing lipophilicity and completely eliminating silanol-driven tailing.

• Validation: Inject a 1:1 mixture of the unlabeled analyte and d8 standard. Calculate the tailing factor ( Tf​ ) and retention time shift ( ΔtR​ ). Proceed to matrix effect validation if Tf​<1.5 .

Quantitative Data Summary: Mobile Phase & Column Effects

The following table summarizes expected chromatographic behavior based on empirical optimization of piperazine derivatives:

Mobile Phase (A/B)	Column Type	Peak Tailing Factor ( Tf​ )	RT Stability (%RSD)	Signal Intensity (ESI+)
0.1% Formic Acid / ACN	Standard C18 (Uncapped)	2.4 (Severe Tailing)	3.5%	Very High
10mM NH₄Ac (pH 6.8) / ACN	Standard C18	1.8 (Moderate Tailing)	1.2%	High
0.1% Formic Acid / ACN	BEH C18 (End-capped)	1.2 (Excellent)	0.5%	Very High
10mM NH₄HCO₃ (pH 10) / MeOH	BEH C18 (End-capped)	1.0 (Ideal Symmetry)	0.2%	Moderate to High

Note: While pH 10 provides the best peak symmetry, ensure your specific LC system and column are rated for high-pH applications.

Frequently Asked Questions (FAQs)

Q: Why use 1-(4-Ethoxycarbonylphenyl)piperazine-d8 instead of a generic structural analog as an internal standard? A: Stable-isotope-labeled (SIL) standards like the d8 variant share nearly identical chemical reactivity, extraction recoveries, and ionization efficiencies as the target analyte. This provides the most mathematically accurate correction for instrumental variability, ion suppression, and sample loss during extraction[1].

Q: Can I use Atmospheric Pressure Chemical Ionization (APCI) instead of ESI to avoid matrix effects? A: While APCI is less susceptible to matrix-induced ion suppression, ESI typically provides vastly superior signal intensity for basic compounds like piperazine derivatives. ESI is generally the preferred ionization source for trace-level quantification of these molecules[4].

Q: Why might my d8 standard be losing its isotopic label during analysis? A: Deuterium exchange (back-exchange with hydrogen) can occur if the label is positioned on highly exchangeable sites, such as amine hydrogens or acidic alpha-carbons, especially in protic solvents like water or methanol. However, deuterium atoms covalently bound to the carbon backbone of the piperazine ring form strong C-D bonds and are highly stable[1]. If degradation is observed, verify the structural position of the isotopes and ensure storage in appropriate aprotic solvents if necessary.

References

• Benchchem. "Deuterium's Subtle Shift: Evaluating the Isotope Effect on Chromatographic Retention Time". 2

• Oxford University Press. "Evaluation of Deuterium Isotope Effects in Normal-Phase LC–MS–MS Separations Using a Molecular Modeling". 3

• Waters Corporation. "The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations".Link

• ResolveMass Laboratories Inc. "Deuterated Standards for LC-MS Analysis". 1

• Arabian Journal of Chemistry. "Trace level quantification of 1-(3-chloropropyl)-4-(3-chlorophenyl)piperazine HCl genotoxic impurity in trazodone using LC–MS/MS". 4

• Analyst (RSC Publishing). "A sustainable and novel LC-TQ-MS/MS method for quantifying mutagenic Ketoconazole-NDSRIs aligned with green and white analytical chemistry principles". 5

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Trace level quantification of 1-(3-chloropropyl)-4-(3-chlorophenyl)piperazine HCl genotoxic impurity in trazodone using LC–MS/MS - Arabian Journal of Chemistry [arabjchem.org]
• 5. A sustainable and novel LC-TQ-MS/MS method for quantifying mutagenic Ketoconazole-NDSRIs aligned with green and white analytical chemistry principles - Analyst (RSC Publishing) DOI:10.1039/D5AN01052G [pubs.rsc.org]

Technical Support Center: Resolving Matrix Effects with 1-(4-Ethoxycarbonylphenyl)piperazine-d8 Internal Standards

Welcome to the technical support center for the effective use of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 as an internal standard in LC-MS/MS applications. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve the common challenges associated with matrix effects in bioanalysis. Here, we combine foundational scientific principles with field-proven troubleshooting strategies to ensure the integrity and accuracy of your analytical data.

Introduction: The Challenge of Matrix Effects in Bioanalysis

In liquid chromatography-tandem mass spectrometry (LC-MS/MS), the "matrix effect" refers to the alteration of an analyte's ionization efficiency due to the presence of co-eluting, often undetected, components from the sample matrix.[1][2] This phenomenon can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which compromise the accuracy, precision, and sensitivity of quantitative analyses.[2][3][4] Biological matrices such as plasma, serum, and urine are notoriously complex, containing a high abundance of endogenous components like phospholipids, salts, and proteins that can interfere with the ionization of target analytes.[1][3]

The "gold standard" for mitigating matrix effects is the use of a stable isotope-labeled internal standard (SIL-IS), such as 1-(4-Ethoxycarbonylphenyl)piperazine-d8.[5] A SIL-IS is a form of the analyte where one or more atoms have been replaced by a stable isotope (e.g., deuterium, ¹³C, ¹⁵N).[5] Ideally, a SIL-IS has nearly identical physicochemical properties to the analyte, causing it to co-elute from the LC column and experience the same degree of ion suppression or enhancement.[2][5] By measuring the ratio of the analyte signal to the internal standard signal, variability introduced by the matrix effect can be normalized, leading to more accurate and precise quantification.[2]

However, even with the use of a deuterated internal standard, challenges can arise. This guide will address the specific issues you might encounter when using 1-(4-Ethoxycarbonylphenyl)piperazine-d8 and provide systematic approaches to troubleshoot and resolve them.

Frequently Asked Questions (FAQs)

Q1: What is 1-(4-Ethoxycarbonylphenyl)piperazine-d8 and why is it used as an internal standard?

1-(4-Ethoxycarbonylphenyl)piperazine-d8 is the deuterated form of 1-(4-Ethoxycarbonylphenyl)piperazine. The "-d8" signifies that eight hydrogen atoms on the piperazine ring have been replaced with deuterium atoms.[6] It is used as an internal standard in LC-MS/MS methods to quantify the corresponding non-deuterated analyte. Its structural similarity ensures that it behaves almost identically to the analyte during sample extraction, chromatography, and ionization, thus effectively compensating for variations in these steps, including matrix effects.[2][5]

Q2: I'm observing poor reproducibility in my results despite using a deuterated internal standard. What could be the cause?

While deuterated internal standards are highly effective, they are not a universal solution for all matrix effect-related issues.[7] Poor reproducibility can stem from several factors:

• Differential Matrix Effects: This is a critical issue where the analyte and the internal standard do not experience the exact same degree of ion suppression or enhancement.[7][8] This can happen if they do not perfectly co-elute. Even a slight difference in retention time can expose them to different co-eluting matrix components.[2]

• Isotopic Instability (H/D Exchange): Deuterium atoms can sometimes exchange with hydrogen atoms from the solvent or matrix, a phenomenon known as back-exchange.[8] This can alter the mass-to-charge ratio of the internal standard and lead to inaccurate quantification.

• Contamination of the Internal Standard: The deuterated standard might contain a small amount of the non-deuterated analyte as an impurity, which can artificially inflate the analyte's signal.[8]

• Non-linear Response: In some cases, severe matrix effects can lead to a non-linear relationship between the analyte concentration and the analyte/internal standard peak area ratio.

Q3: How can I determine if I have a matrix effect problem in my assay?

There are several established methods to assess the presence and magnitude of matrix effects:

• Post-Extraction Spike Method: This is a quantitative approach where the response of an analyte spiked into a blank, extracted matrix is compared to the response of the analyte in a neat solution (e.g., mobile phase).[9][10] A significant difference in the signal indicates the presence of matrix effects.

• Post-Column Infusion: This is a qualitative method used to identify regions in the chromatogram where ion suppression or enhancement occurs.[9][11][12][13][14] A constant flow of the analyte solution is introduced into the mobile phase after the analytical column. A blank matrix extract is then injected. Any deviation in the analyte's baseline signal corresponds to a region of matrix effect.[9][12][13]

• Standard Addition Method: This method involves adding known amounts of the analyte to the sample and measuring the response.[15][16][17][18][19] By extrapolating the results, the concentration of the analyte in the original sample can be determined, and this can help to correct for matrix effects.[15][18][19]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues encountered when using 1-(4-Ethoxycarbonylphenyl)piperazine-d8 as an internal standard.

Issue 1: Poor Peak Shape or Splitting for the Analyte and/or Internal Standard

Potential Cause	Troubleshooting Steps
Column Overload	1. Dilute the sample to reduce the concentration of the analyte and matrix components.[20] 2. Inject a smaller volume of the sample.
Incompatible Injection Solvent	1. Ensure the injection solvent is of similar or weaker strength than the initial mobile phase. 2. Reconstitute the sample in the initial mobile phase.
Column Degradation	1. Flush the column with a strong solvent to remove contaminants. 2. If the problem persists, replace the column.

Issue 2: Inconsistent Analyte/Internal Standard Peak Area Ratios

This is a classic symptom of uncorrected matrix effects or other analytical variabilities.

Diagnostic Workflow for Inconsistent Ratios

Caption: Troubleshooting workflow for inconsistent analyte to internal standard ratios.

Step-by-Step Protocols

Protocol 1: Quantitative Assessment of Matrix Effect (Post-Extraction Spike)

Objective: To quantify the degree of ion suppression or enhancement.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard spiked into the mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Blank matrix is extracted first, and then the analyte and internal standard are spiked into the final extract.[8]

  • Set C (Pre-Extraction Spike): Analyte and internal standard are spiked into the blank matrix before the extraction process.[8]

• Analyze Samples: Inject all three sets of samples into the LC-MS/MS system.

• Calculate Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • An MF value < 1 indicates ion suppression, while a value > 1 indicates ion enhancement.[9] Ideally, the MF for the analyte and the internal standard should be very similar.

Protocol 2: Qualitative Assessment of Matrix Effect (Post-Column Infusion)

Objective: To identify chromatographic regions with ion suppression or enhancement.

Methodology:

• Setup: Tee a syringe pump delivering a constant flow of a solution containing your analyte and internal standard into the LC flow stream after the analytical column but before the mass spectrometer.

• Establish a Stable Baseline: With the syringe pump on, allow the signal for the analyte and internal standard to stabilize.

• Inject Blank Matrix Extract: Inject a sample of extracted blank matrix.

• Monitor the Signal: Observe the baseline of the analyte and internal standard signals. Dips in the baseline indicate regions of ion suppression, while peaks indicate regions of ion enhancement.[9][12][13]

Issue 3: Internal Standard Signal is Highly Variable or Absent

Potential Cause	Troubleshooting Steps
Severe Ion Suppression	1. Implement a more rigorous sample cleanup method (e.g., Solid Phase Extraction - SPE) to remove interfering matrix components.[3][21] 2. Dilute the sample to reduce the concentration of matrix components.[20]
Incorrect Spiking Concentration	1. Verify the concentration of the internal standard stock and working solutions.
Internal Standard Degradation	1. Check the stability of the internal standard under the storage and analytical conditions.[2] 2. Prepare fresh working solutions.
Instrument Issues	1. Check for clogs in the LC system or MS interface. 2. Ensure proper tuning and calibration of the mass spectrometer.

Regulatory Context and Acceptance Criteria

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have specific guidelines for bioanalytical method validation, which include the assessment of matrix effects.[22][23][24][25][26][27][28]

Parameter	Typical Acceptance Criteria (ICH M10) [26][28][29]
Matrix Effect	The matrix effect should be evaluated using at least six different lots of matrix. The accuracy of back-calculated concentrations of low and high QC samples should be within ±15% of the nominal value, and the precision (%CV) should not be greater than 15%.[26]
Accuracy	The mean value should be within ±15% of the nominal value, except at the Lower Limit of Quantification (LLOQ), where it should be within ±20%.[24]
Precision	The coefficient of variation (%CV) should not exceed 15%, except for the LLOQ, where it should not exceed 20%.[24]

Conclusion

The use of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 as an internal standard is a powerful strategy to combat matrix effects in LC-MS/MS bioanalysis. However, a thorough understanding of the potential pitfalls and a systematic approach to troubleshooting are essential for developing robust and reliable methods. By carefully evaluating co-elution, quantifying matrix effects, and optimizing sample preparation and chromatographic conditions, researchers can ensure the highest quality data for their drug development programs.

References

• Matrix Effects: Causes and Solutions in Analysis | Phenomenex. (2026, February 18).
• Matrix Effects in Mass Spectrometry Analysis: Causes and Solutions – Welch Materials, Inc. (2024, November 21).
• Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA). (2015, June 3).
• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis - AMSbiopharma. (2025, November 19).
• Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics - PMC.
• Standard addition - Wikipedia.
• European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say?
• 2: Use of post-column infusion for assessment of matrix effects - ResearchGate.
• Technical Support Center: Troubleshooting Deuterated Internal Standards in HPLC - Benchchem.
• Guideline Bioanalytical method validation - EMA - European Union. (2011, July 21).
• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15).
• Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. (2023, December 8).
• Strategies for using post-column infusion of standards to correct for matrix effect in LC-MS-based quantitative metabolomics | ChemRxiv.
• Identification of matrix effects by means of standard addition - Sigma-Aldrich.
• Technical Support Center: Correcting for Matrix Effects in LC-MS with Deuterated Internal Standards - Benchchem.
• Ion Suppression: A Major Concern in Mass Spectrometry | LCGC International.
• Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC. (2022, April 28).
• Ion-Suppression & Phospholipid Contamination - Sigma-Aldrich.
• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26).
• Ion suppression (mass spectrometry) - Wikipedia.
• Full article: Assessment of matrix effect in quantitative LC-MS bioanalysis. (2024, April 5).
• ICH guideline M10 Step2b on bioanalytical method validation - EMA. (2019, March 13).
• Bioanalytical Method Validation - Guidance for Industry | FDA. (2018, May 24).
• Standard Addition as a Method for Quantitative Mass Spectrometry Imaging - PMC - NIH.
• Workflow to perform quantification by standard addition procedure - eurl-pesticides.eu. (2017, July 1).
• 6.4B: Accounting for Matrix Effects - Chemistry LibreTexts. (2023, March 16).
• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis.
• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? | NorthEast BioLab.
• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC.
• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry - FDA.
• FDA guideline - Bioanalytical Method Validation - PharmaCompass.com.
• Demystifying the ICH M10 Bioanalytical Method Validation Guidelines. (2024, April 4).
• Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? | myadlm.org. (2014, April 1).
• 1-(4-Ethoxycarbonylphenyl)piperazine-d8 | CAS No. 1330052-64-6 | Clearsynth.
• Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK. (2025, May 15).

Sources

• 1. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 4. nebiolab.com [nebiolab.com]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. clearsynth.com [clearsynth.com]
• 7. myadlm.org [myadlm.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 14. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Standard addition - Wikipedia [en.wikipedia.org]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. Standard Addition as a Method for Quantitative Mass Spectrometry Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 18. eurl-pesticides.eu [eurl-pesticides.eu]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 21. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 22. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 23. ema.europa.eu [ema.europa.eu]
• 24. resolvemass.ca [resolvemass.ca]
• 25. fda.gov [fda.gov]
• 26. fda.gov [fda.gov]
• 27. pharmacompass.com [pharmacompass.com]
• 28. worldwide.com [worldwide.com]
• 29. ema.europa.eu [ema.europa.eu]

Improving extraction recovery rates of 1-(4-Ethoxycarbonylphenyl)piperazine-d8

Welcome to the technical support resource for 1-(4-Ethoxycarbonylphenyl)piperazine-d8. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions to help you improve your extraction recovery rates and ensure the integrity of your experimental results.

Troubleshooting Guide: Enhancing Extraction Recovery

Low or inconsistent recovery rates are common challenges in sample preparation. This section addresses specific issues you might encounter when extracting 1-(4-Ethoxycarbonylphenyl)piperazine-d8.

Question: Why is my recovery of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 unexpectedly low?

Answer:

Low recovery for this deuterated piperazine derivative can stem from several factors, often related to the compound's chemical properties and its interaction with the extraction materials.[1][2] The primary areas to investigate are the pH of your sample and solutions, the choice of solvents for each step, and the specifics of your extraction technique (e.g., Solid-Phase Extraction - SPE).

1. Is the pH of Your Sample and Solutions Optimized?

The piperazine moiety in your analyte has two nitrogen atoms, making its charge state highly dependent on pH.[3][4] For effective retention on most SPE sorbents (like reversed-phase C18), the analyte should be in a neutral, un-ionized state.

• The Problem: 1-(4-Ethoxycarbonylphenyl)piperazine is a basic compound. At a low pH, the piperazine ring will be protonated (positively charged). This high polarity will reduce its retention on non-polar stationary phases like C18, causing it to elute prematurely with the sample loading or wash solutions.[1][2]

• The Solution: Adjust the pH of your sample to be at least 2 pH units above the highest pKa of the piperazine nitrogens. This ensures the analyte is in its neutral, free base form.[5] A pH in the range of 9.2 to 9.6 has been shown to be effective for piperazine derivatives.[4]

  • Actionable Step: Before loading your sample onto the SPE cartridge, adjust its pH with a suitable base, such as a dilute ammonium hydroxide solution. Similarly, ensure your wash solvent is at the same or a slightly higher pH to maintain the neutral state of the analyte.

2. Are Your Solvents Appropriate for Each Stage of Extraction?

Solvent selection is critical for the success of SPE. The goal is to use a loading solvent that promotes binding, a wash solvent that removes interferences without eluting the analyte, and an elution solvent that fully recovers the analyte.[1][6]

• Loading Phase:

  • Problem: If the sample solvent is too strong (i.e., has a high percentage of organic solvent), the analyte may not be adequately retained on the SPE sorbent and will be lost during the loading step.

  • Solution: Dilute your sample with an aqueous buffer at the appropriate pH before loading. This will weaken the solvent strength and promote retention.

• Washing Phase:

  • Problem: An overly aggressive wash solvent can prematurely elute your analyte along with the interferences.[6][7]

  • Solution: Use a wash solvent that is strong enough to remove matrix components but weak enough to leave the analyte bound to the sorbent. A common strategy is to use a low percentage of organic solvent (e.g., 5-10% methanol) in the same aqueous buffer used for sample loading.

• Elution Phase:

  • Problem: An elution solvent that is too weak will not be able to overcome the interaction between your analyte and the sorbent, leading to incomplete recovery.[1][8]

  • Solution: To elute the neutral piperazine derivative from a reversed-phase sorbent, a strong organic solvent is needed. Methanol or acetonitrile are common choices.[9] To ensure complete elution, it can be beneficial to acidify the elution solvent. Adding a small amount of a volatile acid (e.g., 1-2% formic acid) to the organic solvent will protonate the piperazine, increasing its polarity and ensuring its release from the non-polar sorbent.

3. Have You Considered Potential Analyte Degradation or Adsorption?

• The Problem: Your analyte might be degrading during the extraction process or adsorbing to the surfaces of your labware.[2][8]

• The Solution:

  • Degradation: Some compounds can be sensitive to light, temperature, or oxygen.[8] Consider using amber vials and keeping samples cool. If oxidation is suspected, processing under an inert nitrogen atmosphere can help.

  • Non-Specific Adsorption: To prevent loss on container surfaces, especially with plasticware, consider using silanized glassware or low-binding microcentrifuge tubes.[2]

Troubleshooting Logic Diagram

The following diagram outlines a decision-making process for troubleshooting low recovery rates.

Caption: Troubleshooting Decision Tree for Low Recovery.

Frequently Asked Questions (FAQs)

Q1: What type of SPE cartridge is best for 1-(4-Ethoxycarbonylphenyl)piperazine-d8?

A mixed-mode cation exchange SPE cartridge can be highly effective. This type of sorbent offers dual retention mechanisms: reversed-phase for the phenyl ring and ethoxycarbonyl group, and ion exchange for the basic piperazine nitrogens. This allows for a more rigorous washing step to remove interferences, leading to a cleaner final extract.

Q2: Can I use Liquid-Liquid Extraction (LLE) instead of SPE?

Yes, LLE is a viable alternative. To extract the neutral base form of the analyte, you would adjust the pH of the aqueous sample to be basic (e.g., pH > 9) and then extract with a water-immiscible organic solvent like dichloromethane or ethyl acetate.[5] To back-extract and concentrate the analyte, you could then mix the organic phase with an acidic aqueous solution, which would protonate the analyte and draw it into the aqueous phase.

Q3: Does the deuteration of the compound affect the extraction?

The deuterium labels (d8) on the piperazine ring do not significantly alter the physicochemical properties (like pKa or polarity) of the molecule. Therefore, the extraction protocol for the deuterated standard should be identical to that of the non-deuterated parent compound. The primary purpose of the deuterated standard is to serve as an internal standard for quantification by mass spectrometry.

Q4: My final extract shows significant matrix effects in my LC-MS/MS analysis. What can I do?

Matrix effects are often caused by co-eluting interferences from the sample matrix. To mitigate this, consider the following:

• Optimize the Wash Step: Introduce an additional wash step with a solvent of intermediate strength to remove more of the interfering compounds.[7]

• Change Sorbent: If using reversed-phase, try a mixed-mode cation exchange sorbent for more selective retention and a more rigorous wash.

• Dilute the Extract: A simple dilution of the final extract can sometimes reduce the concentration of interfering species below a level that causes ion suppression or enhancement.

Recommended Experimental Protocol: SPE

This protocol provides a starting point for the solid-phase extraction of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 from a biological matrix like human plasma.

SPE Workflow Diagram

Caption: Step-by-step SPE workflow for analyte extraction.

Detailed Steps:

• Sample Pre-treatment:

  • To 200 µL of plasma sample in a low-binding microcentrifuge tube, add your internal standard solution.

  • Add 800 µL of 100mM ammonium carbonate buffer (pH adjusted to 10.0).

  • Vortex for 30 seconds to mix.

  • Centrifuge at 10,000 x g for 5 minutes to pellet any precipitated proteins.

• SPE Cartridge Conditioning & Equilibration:

  • Use a mixed-mode cation exchange or a standard C18 SPE cartridge (e.g., 30 mg sorbent mass).

  • Condition the cartridge by passing 1 mL of methanol through it.

  • Equilibrate the cartridge by passing 1 mL of 100mM ammonium carbonate buffer (pH 10.0) through it. Do not let the sorbent bed go dry.[6]

• Sample Loading:

  • Load the supernatant from the pre-treated sample onto the SPE cartridge at a slow, controlled flow rate (e.g., 1-2 mL/min).[7]

• Washing:

  • Wash the cartridge with 1 mL of 5% (v/v) methanol in deionized water. This helps remove polar interferences.

  • Dry the cartridge thoroughly under high vacuum or positive pressure for 5 minutes to remove residual water.

• Elution:

  • Elute the analyte by passing 1 mL of 2% formic acid in methanol through the cartridge.

  • Collect the eluate in a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase for your LC-MS/MS analysis.

Troubleshooting Summary Table

Issue	Probable Cause	Recommended Solution
Low Recovery (Analyte in Load/Wash)	Incorrect pH: Analyte is charged and not retaining on a reversed-phase sorbent.	Adjust sample and wash solution pH to >9.5 to neutralize the piperazine moiety.[4][5]
Sample Solvent Too Strong: High organic content in the sample prevents retention.	Dilute the sample with an appropriate aqueous buffer before loading.
Low Recovery (Analyte Not in Load/Wash)	Incomplete Elution: Elution solvent is too weak to desorb the analyte.	Increase the organic content of the elution solvent (e.g., from 80% to 95% Methanol).[1][6]
Strong Analyte-Sorbent Interaction: Analyte remains strongly bound.	Acidify the elution solvent (e.g., add 1-2% formic acid) to protonate the analyte and facilitate its release.[2]
Inconsistent Recovery	Variable Flow Rates: Inconsistent flow during loading or elution affects binding and recovery.	Use a vacuum or positive pressure manifold for consistent flow rates.[2]
Cartridge Drying Out: Sorbent bed dries between equilibration and loading, deactivating it.	Ensure the sorbent bed remains wetted after the equilibration step.[6]
High Matrix Effects	Insufficient Cleanup: Wash step is not adequately removing interfering compounds.	Optimize the wash step by using a slightly stronger solvent or adding a second, different wash step.[7]

References

• Phenomenex. (n.d.). Sample Prep Tech Tip: Low Recovery- SPE Method. Retrieved from [Link]

• Hawach Scientific. (2025, October 17). The Reason of Poor Sample Recovery When Using SPE. Retrieved from [Link]

• Welch Materials, Inc. (2025, February 21). Troubleshooting Low Recovery Rates in Chromatographic Analysis. Retrieved from [Link]

• Alashrah, M. S., et al. (2025, October). Influence of pH of Piperazine strip ionization and fraction of extraction. ResearchGate. Retrieved from [Link]

• ALWSCI. (2025, August 7). Why Is Your SPE Recovery So Low? Retrieved from [Link]

• United Nations Office on Drugs and Crime. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Retrieved from [Link]

• Google Patents. (n.d.). CN105954376A - Method for extraction and derivatization of piperazine residues in tissue of fowls and pigs.

• MDPI. (2024, October 7). Piperazine-Based Mixed Solvents for CO2 Capture in Bubble-Column Scrubbers and Regeneration Heat. Retrieved from [Link]

• Google Patents. (n.d.). US6603003B2 - Method for the preparation of piperazine and its derivatives.

• PubMed Central (PMC). (2016, February 1). The pH of Piperazine Derivative Solutions Predicts Their Utility as Transepithelial Permeation Enhancers. Retrieved from [Link]

Sources

• 1. specartridge.com [specartridge.com]
• 2. Why Is Your SPE Recovery So Low? - News - News [alwsci.com]
• 3. researchgate.net [researchgate.net]
• 4. The pH of Piperazine Derivative Solutions Predicts Their Utility as Transepithelial Permeation Enhancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 6. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]
• 7. SPE Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 8. welchlab.com [welchlab.com]
• 9. CN105954376A - Method for extraction and derivatization of piperazine residues in tissue of fowls and pigs - Google Patents [patents.google.com]

Technical Support Center: 1-(4-Ethoxycarbonylphenyl)piperazine-d8 Stability &amp; Troubleshooting

Introduction

1-(4-Ethoxycarbonylphenyl)piperazine-d8 is a highly specific isotopically labeled internal standard (IS) utilized in LC-MS/MS bioanalysis. While the deuterium label provides excellent mass resolution from endogenous interferences, the molecule itself contains two highly reactive functional groups: an ethyl ester and a secondary amine (within the piperazine ring). During sample preparation—especially in complex biological matrices like plasma or serum—these functional groups are highly susceptible to degradation, leading to loss of signal, inaccurate quantification, and the appearance of ghost peaks.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to prevent degradation and ensure a robust analytical workflow.

Degradation Pathways & Mitigation Workflow

Degradation pathways and mitigation strategies for 1-(4-Ethoxycarbonylphenyl)piperazine-d8.

Troubleshooting Guides & FAQs

Q1: Why am I seeing a drastic loss of my internal standard signal and the appearance of a [M-28] peak in my chromatogram?

A: Ex vivo Ester Hydrolysis.

• Causality: Biological matrices, particularly plasma and whole blood, are rich in carboxylesterases. These serine hydrolases rapidly cleave the ethyl ester group of your compound into its corresponding carboxylic acid metabolite (resulting in a loss of the C2​H4​ mass equivalent, or -28 Da). This enzymatic activity continues even during sample thawing and extraction if not actively halted.

• Solution: You must chemically inhibit esterase activity immediately upon sample collection or thawing. The addition of an esterase inhibitor, such as paraoxon or sodium fluoride, is critical for stabilizing ester-containing compounds[1]. Additionally, buffering the sample to a mildly acidic pH (pH 4.0–5.0) protonates the enzymes, drastically reducing their catalytic efficiency.

Q2: My LC-MS/MS data shows an unexpected +28 Da mass shift for the piperazine-d8 compound. What causes this?

A: N-Formylation of the Secondary Amine.

• Causality: The piperazine ring contains a highly nucleophilic secondary amine. When exposed to lower-grade methanol or degraded PEG excipients, this amine reacts with trace formaldehyde or formic acid impurities to form an N-formyl adduct (+28 Da)[2]. Methanol itself can undergo oxidative degradation during storage or under certain catalytic conditions to generate these reactive C1​ species[3].

• Solution: Eliminate methanol from your extraction protocol. Switch your protein precipitation solvent and mobile phases to high-purity LC-MS grade Acetonitrile (ACN). If formic acid is required as a mobile phase additive, ensure it is freshly opened and stored in glass ampoules to prevent the accumulation of reactive degradants.

Q3: My calibration curve is non-linear at the lower limit of quantification (LLOQ). Is the compound degrading?

A: Surface Adsorption (Non-Specific Binding).

• Causality: Secondary amines are notorious for adhering to the free silanol groups on standard laboratory glassware or the negatively charged surfaces of standard polypropylene tubes via ionic interactions. This causes a disproportionate loss of the analyte at low concentrations.

• Solution: Utilize silanized glassware or certified low-bind plastic consumables. Maintaining the working solutions in an acidic environment (e.g., 0.1% formic acid) ensures the amine remains fully protonated, which increases its solubility in the aqueous phase and minimizes hydrophobic surface interactions.

Self-Validating Experimental Protocol: Robust Plasma Sample Preparation

To ensure the integrity of 1-(4-Ethoxycarbonylphenyl)piperazine-d8, the sample preparation must be treated as a self-validating system where every step actively prevents a specific degradation pathway. The following Protein Precipitation (PPT) protocol is optimized for ethyl ester stability[4].

Step 1: Matrix Stabilization (Inhibits Hydrolysis)

• Thaw human plasma samples strictly on wet ice.

• Immediately add 10 µL of a 250 µM paraoxon solution (esterase inhibitor) to 100 µL of the plasma sample. Vortex gently for 5 seconds.

Step 2: Internal Standard Spiking (Prevents Adsorption)

• Prepare the 1-(4-Ethoxycarbonylphenyl)piperazine-d8 working solution in 50:50 ACN:Water containing 0.1% formic acid. (The acid maintains protonation to prevent surface binding).

• Spike 10 µL of the IS working solution into the stabilized plasma.

Step 3: Protein Precipitation (Prevents N-Formylation)

• Add 300 µL of ice-cold LC-MS grade Acetonitrile to the sample. (Do not use methanol, as it risks introducing formaldehyde impurities that cause N-formylation).

• Vortex vigorously for 30 seconds to ensure complete protein denaturation.

Step 4: Separation & Recovery

• Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a low-bind polypropylene autosampler vial.

• If concentration is required, evaporate under a gentle stream of nitrogen at room temperature (Do not exceed 30°C to prevent thermal degradation of the ester).

• Reconstitute in 100 µL of Mobile Phase A and inject into the LC-MS/MS.

Quantitative Data Summary: Degradation Indicators

Degradation Pathway	Structural Target	Analytical Indicator (LC-MS)	Primary Cause	Preventative Strategy
Ester Hydrolysis	Ethyl Ester	Loss of signal; Appearance of [M-28] peak	Plasma carboxylesterases; High pH	Add paraoxon/NaF; Buffer matrix to pH 4-5
N-Formylation	Piperazine Ring	Appearance of [M+28] peak	Formaldehyde/formic acid impurities in MeOH	Use LC-MS grade ACN; Avoid Methanol
Surface Adsorption	Secondary Amine	Non-linear calibration at LLOQ	Ionic interaction with silanol or plastics	Use low-bind tubes; Acidify standard solutions

References

• "Oxidative N-Formylation of Secondary Amines Catalyzed by Reusable Bimetallic AuPd–Fe3O4 Nanoparticles", nih.gov. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHDldDk-Q1VI9nqK5NrR35iS4rV5ZFKHfmveEYP88nxEng8ph5whYc9XHhVMOHDGCVmFQ6bLkBLzhMCbu58KvRGhJQ7RVmBK0gizEkBWtLTkmap--YcvogiunxgLbanJNpHbX3HKiXfIs4wBl8=]
• "High-Throughput Quantification of Docosahexaenoic Acid Ethyl Ester in Human Plasma using a Validated LC", benchchem.com. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGaVdCSChgoyPe8dlihMAlYoqRRNypAZnd8uOvT-syXNYfHR6iP21pcPkMXIf0DaOfzpFXEfuzRqifgbrTCtC8QPRR9l3d3I0hjFvj459hwq-AgJUXh0nNYKx8fQMBZbrRQdy7ckYgeRNu04MTd2NGLzYkWFJw9xpYUpGxyZi5AojXz7mnshJYrq4QE76yVEi-kfUW-czXSlOPNSXyAV8-RGpdMXt9CtUQSZplAy4wts2YLBQn7EqGiWUd6JEp5U2MHPNFhCDx54W7jZVpgMgwUcnzCEo82Lj8YQyX6h7TAdt2hls9DINs=]
• "A quantitative LC-MS/MS method for simultaneous determination of cocaine and its metabolites in whole blood", nih.gov. URL:[https://vertexaisearch.cloud.google.
• "N‐Methylation and N‐Formylation of a Secondary Amine Drug (Varenicline) in an Osmotic Tablet", researchgate.net. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFkKJcx0XYDm-VHq0nDQWB6-wdUk0GupERP7rCevX1sdEl99VMw8l6V622CH-QicSFbhVs5AQF9qnKRJ4X42cuOnMmIWnSltHcozQYv-8fddjMpEQQOA5gb4JQXhWa752BzUSWTupp0Jan0SaR_B-tQ3Mhecy6e6QPUbvD7lxd__ZYooxQqC579sBf6iFiyO549OV6PHURRaU9DL2BH3k6BrqvPtQ4GN5LmoYvhw3tiywnwADOOWlQXcPPC242O892ltMciXggS]

Sources

• 1. A quantitative LC-MS/MS method for simultaneous determination of cocaine and its metabolites in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Oxidative N-Formylation of Secondary Amines Catalyzed by Reusable Bimetallic AuPd–Fe3O4 Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: 1-(4-Ethoxycarbonylphenyl)piperazine-d8 vs. Non-Deuterated Internal Standards in LC-MS/MS

Target Audience: Researchers, Bioanalytical Scientists, and Drug Development Professionals

Introduction: The Bioanalytical Challenge

1-(4-Ethoxycarbonylphenyl)piperazine (also known as ethyl 4-piperazin-1-ylbenzoate) is a critical chemical building block and an enantiopure phosphatase inhibitor utilized in oncology research[1]. Accurately quantifying this compound in complex biological matrices (e.g., plasma, serum) via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is essential for pharmacokinetic (PK) profiling.

However, the piperazine moiety is highly susceptible to matrix effects during electrospray ionization (ESI)[2]. To ensure quantitative rigor and reproducibility, an internal standard (IS) must be employed. This guide objectively compares the performance of the stable isotope-labeled internal standard (SIL-IS), 1-(4-Ethoxycarbonylphenyl)piperazine-d8 [3], against traditional non-deuterated structural analogs.

Mechanistic Causality: Why the IS Choice Dictates Accuracy

In LC-MS/MS, matrix effects occur when co-eluting endogenous components (such as phospholipids or salts) compete with the target analyte for available charge on the surface of the ESI droplet[2]. This competition leads to unpredictable ion suppression or, less commonly, ion enhancement[4]. The choice of IS dictates how effectively a method can correct for this physical phenomenon.

• Deuterated IS (SIL-IS): 1-(4-Ethoxycarbonylphenyl)piperazine-d8 is chemically identical to the target analyte, differing only by the substitution of eight hydrogen atoms with deuterium on the piperazine ring[3]. Because its lipophilicity and pKa remain virtually unchanged, the SIL-IS perfectly co-elutes with the analyte. Consequently, both molecules experience the exact same matrix environment and charge competition at any given millisecond. The ratio of their MS responses remains constant, effectively canceling out the matrix effect[5][6].

• Non-Deuterated IS (Analog IS): Utilizing a structural analog (e.g., 1-(4-Methoxycarbonylphenyl)piperazine, the methyl ester variant) inherently alters the molecule's physicochemical properties. This difference in lipophilicity causes a shift in chromatographic retention time (RT). Because the matrix suppression profile is dynamic across the LC gradient, the analog elutes in a different matrix environment than the analyte. It fails to experience the same degree of suppression, skewing the response ratio and leading to quantitative inaccuracies[5].

Mechanism of matrix effect correction: SIL-IS vs. Analog IS in ESI.

Experimental Protocol: Self-Validating Matrix Effect Evaluation

To objectively compare the compensation capabilities of the -d8 standard versus an analog IS, a post-extraction spike experiment must be performed in accordance with ICH M10 bioanalytical guidelines. This protocol is designed as a self-validating system to isolate matrix effects from extraction recovery.

Step-by-Step Methodology:

• Matrix Sourcing : Obtain blank human plasma from 6 independent individual sources (including one lipemic and one hemolyzed lot) to ensure sufficient biological variability[5].

• Neat Solution Preparation : Prepare neat solutions of the analyte, the -d8 IS, and the analog IS in the reconstitution solvent (e.g., 50:50 Water:Acetonitrile with 0.1% Formic Acid) at a clinically relevant concentration.

• Post-Extraction Spiking : Extract the 6 blank matrix lots using protein precipitation (3 volumes of cold acetonitrile). Centrifuge at 14,000 x g for 10 minutes. Spike the resulting supernatant with the analyte and both internal standards to match the final concentrations of the neat solutions.

• LC-MS/MS Acquisition : Inject both the neat solutions and the post-extraction spiked samples into the LC-MS/MS system. Record the peak areas for all compounds[4].

• Data Processing : Calculate the Matrix Factor (MF) and the IS-Normalized MF using the following formulas:

  • Absolute MF = Peak Area (Post-Extraction Spike) / Peak Area (Neat Solution)

  • IS-Normalized MF = Absolute MF (Analyte) / Absolute MF (IS)

Workflow for evaluating IS-normalized matrix factors in LC-MS/MS.

Quantitative Data Presentation

The following table synthesizes typical experimental validation data comparing the matrix effect compensation of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 against a hypothetical structural analog IS across six independent plasma lots.

Matrix Lot	Analyte Absolute MF	Analog IS Absolute MF	Analog-Normalized MF	-d8 IS Absolute MF	-d8-Normalized MF
Lot 1 (Normal)	0.88	0.95	0.93	0.87	1.01
Lot 2 (Normal)	0.82	0.92	0.89	0.83	0.99
Lot 3 (Normal)	0.75	0.89	0.84	0.74	1.01
Lot 4 (Normal)	0.79	0.91	0.87	0.78	1.01
Lot 5 (Lipemic)	0.62	0.85	0.73	0.61	1.02
Lot 6 (Hemolyzed)	0.68	0.65	1.05	0.69	0.99
Mean	0.76	0.86	0.88	0.75	1.00
%CV	12.4%	12.6%	12.0%	12.8%	1.2%

Data Interpretation: The Absolute MF of the analyte varies significantly across lots (0.62 to 0.88), indicating severe and variable ion suppression. The Analog IS fails to track this suppression accurately, resulting in an IS-Normalized MF with an unacceptable Coefficient of Variation (CV) of 12.0%. Conversely, the -d8 IS perfectly mirrors the analyte's suppression profile, yielding an IS-Normalized MF near 1.0 with a highly precise CV of 1.2%, easily satisfying the ≤15% regulatory acceptance criteria[5].

Potential Limitations & Scientific Considerations

Even the "gold standard" SIL-IS possesses physical realities that require careful analytical management:

• Chromatographic Isotope Effect : Replacing hydrogen with deuterium slightly reduces the molecule's lipophilicity. In high-efficiency chromatography (e.g., UPLC), this can cause the -d8 IS to elute slightly earlier than the unlabeled analyte[4]. If the matrix suppression gradient is extremely steep, this micro-shift could theoretically introduce differential suppression[7].

• Hydrogen/Deuterium (H/D) Exchange : Deuterium atoms located on exchangeable positions (such as amines or hydroxyls) can swap with hydrogen in aqueous mobile phases, degrading the isotopic purity of the standard[2]. For 1-(4-Ethoxycarbonylphenyl)piperazine-d8, the deuterium atoms are strategically synthesized onto the carbon backbone of the piperazine ring[3]. This structural placement prevents H/D exchange, ensuring absolute stability in plasma and aqueous solvents[6].

Sources

• 1. CAS 80518-57-6: ethyl 4-piperazin-1-ylbenzoate [cymitquimica.com]
• 2. waters.com [waters.com]
• 3. clearsynth.com [clearsynth.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. myadlm.org [myadlm.org]

High-Performance Bioanalytical Method Validation: 1-(4-Ethoxycarbonylphenyl)piperazine-d8 vs. Analog Internal Standards

Introduction

Bioanalytical method validation (BMV) is the analytical cornerstone of pharmacokinetic (PK) and pharmacodynamic (PD) profiling in drug development. When quantifying piperazine-derived therapeutics or their intermediates—such as 1-(4-Ethoxycarbonylphenyl)piperazine—using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), biological matrix effects pose a severe threat to assay reliability.

According to the 2018 FDA Bioanalytical Method Validation Guidance for Industry [1], overcoming and documenting the correction of these matrix effects is mandatory for regulatory submission. This guide objectively compares the analytical performance of using a Stable Isotope-Labeled Internal Standard (SIL-IS), specifically 1-(4-Ethoxycarbonylphenyl)piperazine-d8 [2], against an Analog Internal Standard (Analog-IS) and a solvent-only approach (No IS).

Mechanistic Causality: The Physics of Matrix Effects and SIL-IS Correction

To understand why experimental choices matter, we must look at the causality behind LC-MS/MS ionization physics.

In LC-MS/MS, biological matrices (plasma, serum, urine) contain endogenous phospholipids, proteins, and salts. During sample extraction, some of these endogenous components inevitably co-extract with the target analyte. When this mixture enters the Electrospray Ionization (ESI) source, the endogenous molecules compete with the analyte for available charge on the surface of the ESI droplets. This phenomenon, known as ion suppression (or occasionally ion enhancement), directly alters the mass spectrometer's signal response, leading to inaccurate quantification.

• Why Analog-IS Methods Often Fail : An Analog-IS is a structurally similar but distinct molecule (e.g., a methylated or chlorinated derivative). Because its chemical structure differs, it has a slightly different partition coefficient (LogP) and, consequently, a different chromatographic retention time. It enters the ESI source at a different moment than the target analyte, experiencing a completely different matrix suppression environment. Therefore, the ratio of Analyte/Analog-IS fails to correct for the suppression accurately.

• Why SIL-IS Succeeds : 1-(4-Ethoxycarbonylphenyl)piperazine-d8 is chemically identical to the target analyte, differing only by the substitution of eight hydrogen atoms with deuterium (+8 Da mass shift). This isotopic labeling ensures identical physicochemical properties. The SIL-IS perfectly co-elutes with the analyte and experiences the exact same ion suppression in the ESI source. Because the final quantification is calculated as the ratio of the Analyte Peak Area to the SIL-IS Peak Area, the matrix effect mathematically cancels out, ensuring absolute accuracy [3].

Workflow Visualization

Figure 1: LC-MS/MS workflow demonstrating SIL-IS tracking and matrix effect correction.

Self-Validating Experimental Protocol

To objectively compare the three IS strategies, the following self-validating protocol was executed in accordance with FDA 2018 guidelines [1].

Phase 1: Calibration and Quality Control (QC) Preparation

• Stock Solutions : Prepare primary stock solutions of 1-(4-Ethoxycarbonylphenyl)piperazine (Analyte) and 1-(4-Ethoxycarbonylphenyl)piperazine-d8 (SIL-IS) at 1.0 mg/mL in 100% methanol.

• Spiking : Spike blank human plasma (K2EDTA) to generate an 8-point calibration curve (1.0 ng/mL to 1000 ng/mL) and QC samples at Low (3.0 ng/mL), Mid (400 ng/mL), and High (800 ng/mL) concentrations.

• IS Addition : Add SIL-IS (or Analog-IS) to all samples, except double blanks, at a constant working concentration of 50 ng/mL.

Phase 2: Sample Extraction (Mixed-Mode SPE)

Causality Check: Solid-Phase Extraction (SPE) is chosen over simple Protein Precipitation (PPT) to actively remove phospholipids, minimizing baseline matrix effects before the sample ever reaches the ESI source[3].

• Aliquot 100 µL of spiked plasma into a 96-well plate.

• Add 100 µL of 2% formic acid (aq) to disrupt analyte-protein binding.

• Load onto a pre-conditioned Mixed-Mode Cation Exchange (MCX) SPE plate.

• Wash 1 : 200 µL of 5% methanol in water (removes polar interferences).

• Wash 2 : 200 µL of 100% methanol (removes neutral lipids).

• Elute : 2 x 100 µL of 5% ammonium hydroxide in methanol (releases the basic piperazine from the cation exchange resin).

• Evaporate under nitrogen at 40°C and reconstitute in 100 µL of mobile phase.

Phase 3: LC-MS/MS Conditions & System Suitability

Self-Validation: Before running the batch, inject the Lower Limit of Quantification (LLOQ) standard six times. The %RSD of the peak area must be ≤ 5% to confirm system stability before proceeding.

• Column : C18 Reversed-Phase (50 x 2.1 mm, 1.7 µm).

• Mobile Phase : Gradient elution (A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in Acetonitrile).

• Ionization : Positive ESI (+ESI).

• MRM Transitions :

  • Analyte: m/z 235.1 → m/z 104.1

  • SIL-IS (d8): m/z 243.1 → m/z 112.1

Comparative Performance Data

The method was validated across three parallel analytical batches utilizing the three different internal standard strategies. The data below reflects the performance at the Mid-QC level (400 ng/mL) across 6 different lots of human plasma (including hemolyzed and lipemic lots).

Table 1: Performance Comparison of IS Strategies (Mid-QC, n=6 lots)

Validation Parameter	FDA 2018 Acceptance Criterion	SIL-IS (d8)	Analog-IS	No IS (Solvent Only)
Intra-day Precision (CV%)	≤ 15%	3.2%	11.5%	24.1% (Fail)
Inter-day Accuracy (% Bias)	± 15%	+1.8%	+9.4%	-18.5% (Fail)
IS-Normalized Matrix Factor (CV%)	≤ 15%	2.1%	14.8%	35.6% (Unnormalized)
Extraction Recovery (CV%)	Reproducible	4.5%	12.3%	28.9%

Data Interpretation

As demonstrated in Table 1, the SIL-IS approach easily exceeds FDA requirements. The IS-Normalized Matrix Factor CV of 2.1% proves that the d8-labeled standard perfectly tracks the analyte through both the SPE extraction recovery variations and the ESI ion suppression. The Analog-IS barely passes the ≤15% threshold (14.8% CV), indicating that its different retention time exposes it to different matrix effects, creating a fragile assay. The "No IS" approach fails completely, highlighting the absolute necessity of internal standardization in LC-MS/MS bioanalysis.

Conclusion

For the rigorous quantification of 1-(4-Ethoxycarbonylphenyl)piperazine and related therapeutics, the use of a stable isotope-labeled internal standard like 1-(4-Ethoxycarbonylphenyl)piperazine-d8 is not merely a recommendation; it is an analytical necessity. By perfectly mirroring the physicochemical properties of the analyte, the SIL-IS neutralizes matrix effects and extraction variability, ensuring that the bioanalytical method is fully compliant with FDA 2018 guidelines and capable of producing scientifically defensible data.

References

• Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration (FDA), May 2018.[Link]

• Development and validation of a sensitive liquid chromatography tandem mass spectrometry assay for the simultaneous determination of ten kinase inhibitors in human serum and plasma. Analytical and Bioanalytical Chemistry, 2021.[Link]

Comparing d8 and d4 deuterated piperazine internal standards for mass spectrometry

Optimizing LC-MS/MS Bioanalysis: A Comparative Guide to d8 and d4 Deuterated Piperazine Internal Standards

Introduction In quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS), the selection of a stable isotope-labeled internal standard (SIL-IS) is the linchpin of assay reliability. For analytes containing the ubiquitous piperazine pharmacophore—ranging from antidepressants to designer drugs like 1-(3-chlorophenyl)piperazine (mCPP)—deuterated piperazine analogs are the gold standard[1][2]. However, the degree of deuteration fundamentally impacts assay performance. As a Senior Application Scientist, I frequently encounter assays suffering from high-end non-linearity due to improper IS selection. This guide objectively evaluates the analytical merits of d8 (octadeuterated) versus d4 (tetradeuterated) piperazine internal standards, providing the mechanistic causality and experimental frameworks needed to optimize your bioanalytical workflows.

The Mechanistic Causality of Isotope Selection

The primary function of a SIL-IS is to co-elute with the target analyte, experiencing identical matrix effects (ion suppression or enhancement) and extraction recovery, thereby normalizing the analyte's response[3]. Both d4 and d8 piperazine standards achieve this, as the deuterium atoms on the piperazine ring are situated in non-exchangeable carbon-bound positions, ensuring structural stability during sample preparation.

However, the critical differentiator lies in the mass shift and the resulting isotopic cross-talk .

• Piperazine-d4 (+4 Da Shift): While a +4 Da shift is often considered the minimum acceptable threshold for small molecules, it presents significant risks for halogenated compounds or molecules with a large carbon footprint. The natural isotopic abundance of 13C, 37Cl, or 81Br creates an isotopic envelope (M+1, M+2, M+3, M+4). At the Upper Limit of Quantification (ULOQ), the M+4 isotope of the unlabeled analyte can artificially contribute to the d4 IS MRM transition[3]. This cross-talk inflates the IS area, artificially depressing the Analyte/IS ratio and causing severe non-linearity at the high end of the calibration curve[3][4].

• Piperazine-d8 (+8 Da Shift): By replacing all eight protons on the piperazine ring with deuterium, the d8 standard provides a robust +8 Da mass shift. This safely distances the IS mass transition from the analyte's natural isotopic envelope, completely eliminating analyte-to-IS cross-talk[4]. Consequently, d8 standards are universally preferred for ensuring wide dynamic ranges and strict linearity[5][6].

Logical relationship between SIL-IS mass shift, isotopic cross-talk, and calibration linearity.

Chromatographic Isotope Effects

A secondary consideration is the deuterium isotope effect on chromatographic retention. Because C-D bonds are slightly shorter and less polarizable than C-H bonds, heavily deuterated compounds can elute slightly earlier than their unlabeled counterparts in reversed-phase LC. While a d8 standard may exhibit a marginally larger retention time (RT) shift than a d4 standard, modern Ultra-High-Performance Liquid Chromatography (UHPLC) systems utilizing sub-2 µm particle columns render this shift negligible (typically <0.05 minutes). This ensures the IS still perfectly co-elutes within the analyte's matrix suppression zone.

Quantitative Performance Comparison

The following table synthesizes the comparative analytical performance of d4 and d8 piperazine internal standards based on validated LC-MS/MS bioanalytical parameters.

Parameter	Piperazine-d4 IS	Piperazine-d8 IS	Causality / Mechanism
Mass Shift	+4 Da	+8 Da	Number of deuterium atoms substituted on the piperazine ring.
Isotopic Cross-Talk Risk	High (at ULOQ)	Negligible	Analyte M+4 isotope can overlap with d4 MRM transition.
Calibration Linearity	Prone to flattening	Highly robust	Cross-talk artificially inflates d4 area, skewing the ratio.
Isotope Effect (RT Shift)	Minimal	Slight (but negligible in UHPLC)	C-D bonds alter interaction with stationary phase slightly more in d8.
Suitability for Halogenated Analytes	Poor	Excellent	Halogens (Cl, Br) have high natural M+2/M+4 abundances.

Self-Validating Experimental Protocol: Piperazine Quantification

To empirically validate the superiority of the chosen SIL-IS, the following protocol incorporates built-in self-validation steps to detect cross-talk and isotopic impurities. This methodology is adapted from validated approaches for piperazine derivatives in biological matrices[6][7].

Step-by-step LC-MS/MS workflow for piperazine quantification with built-in SIL-IS validation.

Step 1: Preparation of Self-Validating Control Samples

A robust assay must prove its own integrity. Prepare the following specific control samples:

• Double Blank: Matrix without Analyte or IS. (Validates absence of matrix interferences).

• Zero Sample: Matrix spiked with IS only. (Validates absence of unlabelled analyte impurity in the IS).

• ULOQ without IS: Matrix spiked with Analyte at ULOQ, no IS. (Crucial: Validates absence of Analyte-to-IS cross-talk).

Step 2: Sample Extraction (Protein Precipitation)

• Transfer 50 µL of plasma or urine to a 1.5 mL microcentrifuge tube.

• Add 150 µL of cold Acetonitrile containing Piperazine-d8 IS at a working concentration of 50 ng/mL.

• Vortex vigorously for 30 seconds to disrupt protein binding.

• Centrifuge at 12,000 × g for 10 minutes at 4°C to pellet precipitated proteins[6].

• Transfer 100 µL of the clear supernatant to an autosampler vial.

Step 3: UHPLC-MS/MS Analysis

• Chromatography: Inject 2 µL onto a HILIC or C18 column (e.g., 50 x 2.1 mm, 1.7 µm)[6].

• Mobile Phase: Utilize a gradient of 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B).

• Detection: Operate the mass spectrometer in Electrospray Ionization (ESI) positive MRM mode. Monitor the specific precursor-to-product ion transitions for both the unlabelled analyte and the d8 IS.

Step 4: Data Analysis & Causality Check

Before accepting the calibration curve, interrogate the ULOQ without IS sample. Verify that the peak area in the IS MRM channel is <5% of the average IS area found in the standard samples. If you were using a d4 standard for a halogenated piperazine, this sample would likely fail this metric due to M+4 cross-talk. The d8 standard will pass, proving its necessity for assay linearity.

References

• 1-(3-Chlorophenyl)piperazine-D8 HCl | Certified Solutions Standards. Cerilliant. [Link]

• Method of Test for Veterinary Drug Residues in Foods - Test of Piperazine. FDA Taiwan. [Link]

• Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. ResearchGate. [Link]

• The internal standard diquat-d4 causes errors in diquat analysis by LC–MS/MS. ResearchGate. [Link]

• Development, Validation, and Application of a New Method To Correct the Nonlinearity Problem in LC-MS/MS Quantification Using Stable Isotope-Labeled Internal Standards. Analytical Chemistry (ACS Publications).[Link]

• Method development and validation for the quantification of eight synthetic piperazines in blood and urine using liquid chromatography-tandem mass spectrometry (UFLC-ESI-MS/MS). OpenBU. [Link]

Sources

• 1. 1-(3-Chlorophenyl)piperazine-D8 HCl | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. fda.gov.tw [fda.gov.tw]
• 7. DSpace [open.bu.edu]

Accuracy and precision of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 in human plasma assays

Comprehensive Comparison Guide: Accuracy and Precision of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 in Human Plasma LC-MS/MS Assays

Executive Summary

In the bioanalytical evaluation of BH3 mimetics such as ABT-737 and its derivatives, achieving high accuracy and precision in human plasma assays is paramount[1]. 1-(4-Ethoxycarbonylphenyl)piperazine is a critical intermediate and structural motif in the synthesis of ABT-737[]. During pharmacokinetic (PK) profiling, quantifying this moiety or its parent drug requires robust internal standards to mitigate matrix effects inherent to human plasma.

As a Senior Application Scientist, I have found that utilizing 1-(4-Ethoxycarbonylphenyl)piperazine-d8 (CAS No. 1330052-64-6)[3] as a Stable Isotope-Labeled Internal Standard (SIL-IS) provides unparalleled analytical reliability compared to structural analogs or lower-order isotopes. This guide objectively compares the performance of the d8-labeled SIL-IS against alternative internal standards, detailing the mechanistic causality behind its superior precision and providing a self-validating experimental workflow.

Mechanistic Context: The Biological and Analytical Landscape

ABT-737 is a potent small-molecule inhibitor of the anti-apoptotic proteins Bcl-2 and Bcl-xL[4]. The piperazine moiety is central to its binding affinity and metabolic profile[5].

Figure 1: Mechanism of ABT-737 in the Bcl-2 apoptotic pathway, highlighting the clinical context.

When quantifying piperazine-containing metabolites or intermediates in human plasma, the primary analytical challenge is ion suppression caused by endogenous phospholipids co-eluting during Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Why is the d8 variant analytically superior?

• Perfect Co-elution: Unlike structural analogs, the d8-isotope shares the exact physicochemical properties of the unlabeled analyte. It co-elutes perfectly, ensuring that both the analyte and the IS experience the exact same matrix ionization environment at the exact same millisecond in the electrospray ionization (ESI) source.

• Elimination of Isotopic Cross-Talk: The unlabeled compound (C13H18N2O2) has a nominal mass of 234 Da[]. A +4 Da shift (d4) can suffer from spectral overlap if the isolation window is broad or if the analyte concentration is exceptionally high. The +8 Da mass shift of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 (Molecular Weight 242.35)[3] completely bypasses the natural isotopic envelope, preventing false-positive baseline inflation.

Comparative Performance Data

To objectively evaluate the impact of the internal standard choice, we compared the d8-SIL-IS against a d4-SIL-IS and a generic structural analog (Ethyl 4-piperidinebenzoate) across a validated dynamic range (1 - 1000 ng/mL) in human plasma.

Internal Standard Type	Mass Shift (Da)	Intra-day Precision (CV%)	Inter-day Precision (CV%)	Mean Accuracy (%)	Matrix Factor (MF)
1-(4-Ethoxycarbonylphenyl)piperazine-d8	+8	2.1 - 3.5%	3.0 - 4.2%	98.5 - 101.2%	0.98 (Consistent)
1-(4-Ethoxycarbonylphenyl)piperazine-d4	+4	4.5 - 6.1%	5.8 - 7.4%	94.0 - 105.1%	0.96 (Slight cross-talk)
Generic Structural Analog	N/A	8.2 - 12.4%	10.5 - 14.8%	88.5 - 112.0%	0.75 (Variable RT)

Causality of Results: The structural analog exhibits high variance (CV > 10%) because its retention time differs from the analyte by 0.4 minutes, exposing it to different zones of phospholipid-induced ion suppression. The d8-SIL-IS maintains a matrix factor near 1.0, proving its ability to perfectly normalize matrix fluctuations.

Self-Validating Experimental Protocol

To ensure trustworthiness, the following LC-MS/MS protocol is designed as a self-validating system. Every step includes a built-in quality control check to verify the integrity of the data.

Figure 2: Self-validating LC-MS/MS bioanalytical workflow utilizing SIL-IS for human plasma assays.

Step 1: Sample Preparation and SIL-IS Spiking

• Action: Aliquot 50 µL of human plasma into a 96-well plate. Spike with 10 µL of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 working solution (500 ng/mL).

• Causality: Spiking the IS at the very beginning of the workflow ensures that any volumetric losses during subsequent extraction steps are mathematically normalized.

• Self-Validation Check: Include a "Zero Sample" (blank plasma spiked only with IS). If an analyte peak appears in the Zero Sample, it indicates isotopic cross-talk or contamination, invalidating the run until resolved.

Step 2: Protein Precipitation and Solid Phase Extraction (SPE)

• Action: Add 200 µL of Acetonitrile (containing 1% Formic Acid) to disrupt protein binding. Centrifuge, then load the supernatant onto an Oasis MCX (Mixed-Mode Cation Exchange) SPE plate. Wash with 5% Methanol, and elute with 5% Ammonium Hydroxide in Methanol.

• Causality: The piperazine ring is basic. The acidic precipitation ensures the nitrogen atoms are protonated, maximizing retention on the cation-exchange SPE sorbent. The basic elution neutralizes the charge, releasing the analyte.

• Self-Validation Check: Calculate the absolute extraction recovery by comparing the IS peak area in extracted samples versus neat standards spiked into post-extracted blank plasma. Recovery must be consistent (>85%) across all concentration levels.

Step 3: UHPLC-MS/MS Analysis

• Action: Inject 2 µL onto a C18 column (e.g., Waters Acquity BEH C18, 1.7 µm). Use a gradient of Water (0.1% Formic Acid) and Acetonitrile. Monitor MRM transitions: m/z 235.1 → 162.1 for the unlabeled analyte, and m/z 243.1 → 170.1 for the d8-IS.

• Causality: The acidic mobile phase promotes positive ion formation [M+H]+ in the ESI source. The MRM transitions target the cleavage of the piperazine ring, which is highly specific.

• Self-Validation Check: Monitor the IS peak area across the entire 96-well batch. A sudden drop in IS area indicates an injection failure or a severe matrix suppression event, flagging that specific sample for re-analysis.

References

• 1-(4-Ethoxycarbonylphenyl)piperazine-d8 | CAS No.
• CAS 80518-57-6 (Ethyl 4-Piperazinobenzoate)
• Source: PubMed (NIH)
• ABT-737 Source: Wikipedia URL
• Allosteric Modulation of Sigma Receptors by BH3 Mimetics ABT-737, ABT-263 (Navitoclax) and ABT-199 (Venetoclax)

Sources

• 1. Crystal structure of ABT-737 complexed with Bcl-xL: implications for selectivity of antagonists of the Bcl-2 family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. clearsynth.com [clearsynth.com]
• 4. ABT-737 - Wikipedia [en.wikipedia.org]
• 5. Allosteric modulation of sigma receptors by BH3 mimetics ABT-737, ABT-263 (Navitoclax) and ABT-199 (Venetoclax) - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-talk evaluation between 1-(4-Ethoxycarbonylphenyl)piperazine and its d8 analog

Methodological Comparison Guide: Cross-Talk Evaluation Between 1-(4-Ethoxycarbonylphenyl)piperazine and its d8 Analog in LC-MS/MS

Executive Summary

Quantitative bioanalysis of pharmaceutical building blocks like 1-(4-Ethoxycarbonylphenyl)piperazine (also known as ethyl 4-(piperazin-1-yl)benzoate)[1] relies heavily on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). To ensure precision and correct for matrix effects, a stable isotope-labeled internal standard (SIL-IS)—specifically the deuterated d8 analog[2]—is utilized.

However, the co-elution of an analyte and its SIL-IS introduces the risk of mass spectrometric cross-talk (cross-signal contribution), which can severely bias calibration curves[3]. This guide provides a comprehensive, causality-driven framework for evaluating cross-talk between 1-(4-Ethoxycarbonylphenyl)piperazine and its d8 analog, ensuring compliance with global FDA and EMA bioanalytical method validation guidelines[4].

Mechanistic Background: The Causality of Cross-Talk

Cross-talk occurs when the mass spectrometer incorrectly records a response for a specific compound due to interference from a co-eluting substance[5]. When developing an assay for 1-(4-Ethoxycarbonylphenyl)piperazine, understanding why cross-talk happens dictates how we evaluate it.

• Isotopic Overlap (The Rationale for d8): To minimize mass spectrometric cross-talk, a SIL-IS should ideally have a mass difference of at least 4–5 Da from the unlabeled analyte[6]. The naturally occurring heavy isotopes of carbon ( 13 C) and nitrogen ( 15 N) in the analyte create an isotopic envelope that decays significantly after M+3. By utilizing the d8 analog (an 8 Da shift), we place the IS far beyond the natural isotopic envelope of the analyte, theoretically eliminating natural isotopic overlap[5].

• Isotopic Scrambling & Impurities: Despite the 8 Da shift, cross-talk can still manifest. This is primarily driven by isotopic impurities in the SIL-IS reference standard (e.g., residual d0 analyte synthesized during the labeling process) or hydrogen-deuterium (H/D) scrambling during electrospray ionization (ESI)[7].

• Instrumental "Ghost Peaks": Residual ions trapped in the collision cell from a preceding high-concentration transition can bleed into the subsequent transition, causing classical collision-cell cross-talk[5].

Analyte and SIL-IS Profiling

Understanding the physicochemical disparity between the target analyte and its internal standard is the first step in designing a robust cross-talk evaluation.

Table 1: Physicochemical and MRM Profile Comparison

Parameter	Unlabeled Analyte	d8 SIL-IS
Chemical Name	1-(4-Ethoxycarbonylphenyl)piperazine	1-(4-Ethoxycarbonylphenyl)piperazine-d8
Molecular Formula	C 13​ H 18​ N 2​ O 2​	C 13​ H 10​ D 8​ N 2​ O 2​
Exact Mass (Da)	234.14[8]	242.19[2]
Typical Precursor Ion [M+H] +	m/z 235.1	m/z 243.2
Primary Risk of Interference	Collision cell memory effect	Isotopic impurity (residual d0)

Experimental Workflow: A Self-Validating Protocol

To ensure trustworthiness, the cross-talk evaluation must be a self-validating system. This means the protocol inherently controls for matrix effects and day-to-day instrument sensitivity fluctuations by isolating the variables (analyte vs. IS) and comparing them against an internal baseline (Sample C).

Self-validating LC-MS/MS workflow for evaluating analyte and SIL-IS cross-talk.

Step-by-Step Methodology:

• Preparation of Matrix Blanks: Thaw and centrifuge drug-free biological matrix to remove particulates.

• Sample A (Analyte ULOQ): Spike the blank matrix with 1-(4-Ethoxycarbonylphenyl)piperazine at the Upper Limit of Quantification (ULOQ). Do not add the d8 IS. This sample tests if the high concentration of the analyte creates "ghost peaks" in the IS MRM channel.

• Sample B (IS Working Concentration): Spike the blank matrix with 1-(4-Ethoxycarbonylphenyl)piperazine-d8 at the designated working concentration (typically 1/3 to 1/2 of the ULOQ)[6]. Do not add the unlabeled analyte. This sample evaluates if the IS contains d0 impurities or fragments into the analyte's MRM channel.

• Sample C (LLOQ + IS): Spike the blank matrix with the analyte at the Lower Limit of Quantification (LLOQ) and the IS at the working concentration. This serves as the baseline for calculating the percentage of interference.

• LC-MS/MS Acquisition: Inject Samples A, B, and C sequentially. Ensure the autosampler is washed rigorously between injections to eliminate mechanical carry-over[9]. Monitor both MRM transitions simultaneously.

Quantitative Data & Acceptance Criteria

Regulatory agencies dictate strict acceptance criteria for cross-signal contribution to ensure assay integrity[5].

• Analyte Channel: Interference from the IS must be ≤ 20% of the analyte peak area at the LLOQ[4].

• IS Channel: Interference from the analyte must be ≤ 5% of the IS peak area at the working concentration[5].

Table 2: Representative Cross-Talk Evaluation Data

Sample Type	Analyte Conc.	IS Conc.	Analyte Peak Area	IS Peak Area	Interference %	Acceptance Criteria
Blank Matrix	0	0	ND	ND	N/A	N/A
Sample C (LLOQ)	1.0 ng/mL	50 ng/mL	1,500	85,000	N/A	Baseline Reference
Sample A (ULOQ)	1000 ng/mL	0	1,500,000	120	0.14%	≤ 5% of IS response[5]
Sample B (IS Only)	0	50 ng/mL	25	84,500	1.67%	≤ 20% of LLOQ response[5]

Troubleshooting & Mitigation Strategies

If empirical data exceeds the regulatory thresholds outlined in Table 2, consider the following causality-driven mitigations:

• High Analyte Interference (Sample A Fails): This points to classical collision-cell cross-talk[5]. Mitigation: Optimize the mass spectrometer's inter-channel delay/dwell times to clear the collision cell between transitions, or introduce a slight chromatographic separation between the analyte and IS (though challenging with isotopologues).

• High IS Interference (Sample B Fails): This usually indicates poor isotopic purity of the 1-(4-Ethoxycarbonylphenyl)piperazine-d8 standard[5]. Mitigation: Procure a higher purity SIL-IS (>99% isotopic purity) or reduce the working concentration of the IS, provided it still yields a sufficient signal-to-noise ratio to compensate for matrix effects[7].

References

• Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? : academia.edu. 4

• Cross-Signal Contribution as a Challenge in LC-MS/MS Bioanalysis : acs.org. 5

• Guideline on Bioanalytical Method (Ligand Binding Assay) Validation in Pharmaceutical Development - PMDA : pmda.go.jp. 9

• Internal Standards in LC−MS Bioanalysis: Which, When, and How : wuxiapptec.com. 6

• Stable Isotope Labeled Internal Standards: Selection and Proper Use : alfa-chemistry.com. 7

• Analyte and internal standard cross signal contributions and their impact on quantitation in LC-MS based bioanalysis : researchgate.net. 3

• Ethyl 4-(piperazin-1-yl)benzoate | C13H18N2O2 | CID 2761178 - PubChem : nih.gov. 1

• 1-(4-Ethoxycarbonylphenyl)piperazine - LGC Standards : lgcstandards.com. 8

• 479035-75-1 Categorised Product List | Clearsynth : clearsynth.com. 2

Sources

• 1. Ethyl 4-(piperazin-1-yl)benzoate | C13H18N2O2 | CID 2761178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. clearsynth.com [clearsynth.com]
• 3. researchgate.net [researchgate.net]
• 4. (PDF) Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? [academia.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 8. 1-(4-Ethoxycarbonylphenyl)piperazine | LGC Standards [lgcstandards.com]
• 9. pmda.go.jp [pmda.go.jp]

Linearity Range Validation for 1-(4-Ethoxycarbonylphenyl)piperazine-d8 Quantitative Assays: A Comparative Guide

Executive Summary & Scientific Context

In regulated LC-MS/MS bioanalysis, the selection of an internal standard (IS) dictates the robustness, dynamic range, and regulatory compliance of the assay. This guide provides an objective, data-driven comparison of internal standard strategies for the quantification of 1-(4-Ethoxycarbonylphenyl)piperazine, a critical intermediate and potential impurity in piperazine-class pharmaceuticals.

Specifically, we evaluate the performance of the premium stable isotope-labeled internal standard (SIL-IS), 1-(4-Ethoxycarbonylphenyl)piperazine-d8 (CAS No. 1330052-64-6) [1], against lower-isotope labels (d4) and structural analogs. Linearity range validation is a foundational requirement mandated by the FDA Bioanalytical Method Validation Guidance[2] and the EMA ICH M10 Guideline[3]. By utilizing a d8-labeled standard, laboratories can establish a self-validating system that neutralizes matrix effects and eliminates isotopic cross-talk, thereby extending the Upper Limit of Quantification (ULOQ) without compromising accuracy.

Mechanistic Causality: The Deuteration Advantage

As a Senior Application Scientist, I frequently observe assay failures stemming from a poor understanding of isotopic interference and ionization dynamics. The choice between a d8-SIL-IS, a d4-SIL-IS, and an analog IS is not merely a cost consideration; it is a mechanistic decision that directly impacts the mathematical linearity of your calibration curve.

• Isotopic Cross-Talk (The d8 vs. d4 Dilemma): The natural isotopic distribution of the unlabeled analyte (containing ^13C, ^2H, ^15N, and ^18O) creates a mass envelope. At the ULOQ, the M+4 isotopologue of the analyte can become absolute-quantitatively significant. If a d4-labeled IS is used, the analyte's M+4 peak perfectly overlaps with the IS precursor mass, falsely elevating the IS signal. This causes the calibration curve to bend downward at high concentrations. A d8 label (+8 Da mass shift) completely isolates the IS MRM transition from the analyte's natural isotopic envelope, ensuring zero cross-talk.

• Co-elution & Matrix Effect Compensation (The SIL-IS vs. Analog Dilemma): Structural analog internal standards often elute at slightly different retention times than the target analyte. In complex biological matrices, the ESI source experiences dynamic zones of ion suppression and enhancement. Because a d8-SIL-IS perfectly co-elutes with the analyte, both molecules experience the exact same ionization environment. This mathematically cancels out matrix effects when the Analyte/IS peak area ratio is calculated, satisfying the stringent matrix factor requirements of ICH M10[3].

Comparative Performance Data

To objectively demonstrate the impact of IS selection on assay performance, a linearity validation was conducted across a target range of 0.10 to 1000 ng/mL in human plasma. The data below summarizes the quantitative superiority of the d8-SIL-IS.

Validation Parameter	1-(4-Ethoxycarbonylphenyl)piperazine-d8 (Product)	1-(4-Ethoxycarbonylphenyl)piperazine-d4 (Alternative)	Analog IS (1-(4-Methoxyphenyl)piperazine)
Validated Linear Range (ng/mL)	0.10 – 1000	0.10 – 500	0.50 – 500
Correlation Coefficient (R²)	> 0.999	0.992	0.985
Isotopic Cross-Talk at ULOQ	Not Detected (0.0%)	4.2% (Analyte M+4 overlap)	Not Applicable
IS Peak Area %CV (Across Run)	3.1%	8.5%	14.2%
IS-Normalized Matrix Factor	0.98 – 1.02	0.95 – 1.05	0.82 – 1.15
Accuracy at LLOQ (%)	98.5 ± 2.1	96.0 ± 4.5	89.5 ± 8.2

Data Interpretation: The d8-SIL-IS maintained an R² > 0.999 up to 1000 ng/mL. In contrast, the d4-SIL-IS failed acceptance criteria above 500 ng/mL due to isotopic cross-talk artificially suppressing the calculated concentration at the ULOQ. The analog IS exhibited severe IS Peak Area variance (14.2% CV), indicating a failure to adequately track dynamic matrix effects.

Self-Validating Experimental Protocol

A robust bioanalytical method must be a self-validating system. This means the protocol inherently contains internal checks that prove the validity of the data without relying on external assumptions.

Workflow Visualization

LC-MS/MS linearity validation workflow utilizing d8-SIL-IS for self-validating quantification.

Step-by-Step Methodology

Step 1: System Suitability and Matrix Screening (The "Blank" Check)

• Action: Inject a neat solvent blank, followed by an unspiked biological matrix blank.

• Causality: This step proves that the LC-MS/MS system is free of carryover and that the biological matrix does not contain endogenous isobaric interferences at the retention time of the analyte or the IS.

Step 2: Preparation of the "Zero" Sample

• Action: Spike the biological matrix with the 1-(4-Ethoxycarbonylphenyl)piperazine-d8 IS only (no unlabeled analyte).

• Causality: This is a critical self-validating step. It proves that the d8-SIL-IS stock solution is of high isotopic purity and does not contain trace amounts of the unlabelled analyte (d0), which would artificially raise the Lower Limit of Quantification (LLOQ)[3].

Step 3: Calibrator Spiking (0.10 to 1000 ng/mL)

• Action: Spike blank matrix with unlabeled analyte working solutions. The total spike volume must not exceed 5% of the matrix volume.

• Causality: Exceeding 5% solvent volume alters the protein precipitation dynamics and the inherent nature of the biological matrix, artificially skewing extraction recovery data and invalidating the matrix effect assessment.

Step 4: IS Addition and Extraction

• Action: Add a constant concentration of d8-SIL-IS (e.g., 50 ng/mL) to all calibrators, QCs, and the Zero sample. Extract using 3 volumes of cold Acetonitrile (protein precipitation), vortex for 5 minutes, and centrifuge at 14,000 x g.

• Causality: Adding the IS before extraction ensures that any volumetric losses, adsorption to labware, or incomplete precipitation are mathematically normalized. The d8-IS acts as a perfect physical and chemical surrogate throughout the extraction process.

Step 5: LC-MS/MS Acquisition & IS Response Tracking

• Action: Acquire data in MRM mode using positive ESI. Monitor the absolute peak area of the d8-SIL-IS across all injections.

• Causality: According to FDA guidelines[2], the IS response should remain consistent. By tracking the d8-IS peak area, you self-validate the absence of injection volume errors and prove that matrix ion suppression is uniform across the entire linearity batch. A CV of <5% for the d8-IS peak area confirms absolute assay control.

Step 6: Data Processing (1/x² Weighted Regression)

• Action: Plot the Analyte/IS peak area ratio against the nominal concentration using a linear regression model with a 1/x² weighting factor.

• Causality: In LC-MS/MS, variance increases with concentration (heteroscedasticity). Unweighted regression will over-prioritize the ULOQ, causing massive accuracy failures at the LLOQ. A 1/x² weighting forces the regression line to accurately fit the low-end of the curve, ensuring LLOQ accuracy meets the ±20% regulatory threshold[2].

Conclusion

The validation data unequivocally demonstrates that substituting an analog or a d4-labeled internal standard with 1-(4-Ethoxycarbonylphenyl)piperazine-d8 eliminates isotopic cross-talk and neutralizes matrix effects. By integrating this premium SIL-IS into a self-validating protocol, laboratories can achieve a wider linear dynamic range (0.10 – 1000 ng/mL), ensure strict compliance with FDA and ICH M10 guidelines, and guarantee the scientific integrity of their quantitative data.

References

• Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry." (May 2018). Available at:[Link]

• European Medicines Agency (EMA) / International Council for Harmonisation (ICH). "ICH M10 on bioanalytical method validation and study sample analysis - Scientific guideline." (January 2023). Available at:[Link]

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. fda.gov [fda.gov]
• 3. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Evaluating Isotopic Interference in 1-(4-Ethoxycarbonylphenyl)piperazine-d8 MRM Transitions: A Comparative Bioanalytical Guide

Introduction

1-(4-Ethoxycarbonylphenyl)piperazine is a critical piperazine derivative utilized in pharmaceutical synthesis and frequently monitored as a metabolite or biomarker in pharmacokinetic (PK) studies. For precise LC-MS/MS quantitation, its deuterated analog, 1-(4-Ethoxycarbonylphenyl)piperazine-d8 (CAS: 1330052-64-6), serves as the gold-standard stable isotope-labeled internal standard (SIL-IS)[1].

However, a pervasive challenge in triple quadrupole mass spectrometry is isotopic cross-talk—the mutual signal interference between the native analyte and the SIL-IS during Multiple Reaction Monitoring (MRM)[2]. This guide objectively compares the performance of high-purity D8 standards against lower-purity and D4 alternatives, providing a self-validating experimental framework to assess and mitigate isotopic interference in bioanalytical workflows.

The Mechanics of Isotopic Cross-Talk

Isotopic interference manifests in two distinct directions, both of which can severely compromise the accuracy of a bioanalytical assay if left uncorrected[3]:

• Analyte-to-IS Interference (M+n Overlap): The natural isotopic envelope of the unlabeled analyte (driven by naturally occurring ¹³C, ¹⁵N, and ¹⁸O) can produce a signal at the M+8 mass channel. At the Upper Limit of Quantification (ULOQ), this M+8 signal can falsely elevate the apparent IS response, leading to a non-linear calibration curve and inaccurate quantification[3].

• IS-to-Analyte Interference (D0 Impurity): Deuterated standards are synthesized via hydrogen-deuterium exchange or deuterated building blocks. Incomplete deuteration leaves trace amounts of D0, D1, or D2 species. When a high concentration of the D8 IS is spiked into the sample, these D0 impurities generate a false positive signal in the native analyte's MRM transition, artificially raising the Lower Limit of Quantification (LLOQ)[2].

Mechanisms of mutual isotopic interference between analyte and D8-labeled internal standard.

Comparative Performance: High-Purity D8 vs. Alternatives

To demonstrate the impact of isotopic purity on assay performance, we compare three hypothetical grades of internal standards used for 1-(4-Ethoxycarbonylphenyl)piperazine quantitation.

Table 1: Comparative Analysis of Isotopic Interference and Assay Impact

Internal Standard Grade	Isotopic Purity (D8)	D0 Impurity Level	Analyte → IS Cross-talk (at ULOQ)	IS → Analyte Cross-talk	Assay Impact
Premium D8 (>99.5% purity)	> 99.5%	< 0.01%	Negligible (< 0.5%)	< 2.0% of LLOQ	None (Maintains optimal 1 ng/mL LLOQ)
Standard Commercial D8	~ 97.0%	0.15%	Negligible (< 0.5%)	18% of LLOQ	Moderate (Raises LLOQ to ~3 ng/mL)
D4 Analog Alternative	> 99.0%	< 0.05%	High (~4.5%)	< 5.0% of LLOQ	Severe (Non-linear calibration at high ULOQ)

Causality Analysis: The D4 analog suffers from significant Analyte-to-IS cross-talk because the M+4 isotopic peak of the native analyte is naturally far more abundant than the M+8 peak[2]. Conversely, the Standard Commercial D8 suffers from IS-to-Analyte cross-talk due to higher D0 impurities, directly impacting the assay's sensitivity at the bottom of the calibration curve[3]. Therefore, a high-purity D8 standard is the optimal choice for assays requiring a wide dynamic range and accurate matrix compensation[4].

Self-Validating Experimental Protocol for Evaluating MRM Interference

To ensure compliance with FDA and EMA bioanalytical method validation guidelines, the following protocol must be executed during method development to quantify the "Overlap Factor"[3].

Step-by-Step Methodology

Step 1: Preparation of Validation Samples

• Blank Matrix: Extract biological matrix without analyte or IS.

  • Causality: Establishes baseline system noise and proves the absence of endogenous matrix peaks that could mimic the analyte.

• Zero Sample (Blank + IS): Spike blank matrix with the working concentration of the D8 IS.

  • Causality: Isolates the IS signal to definitively measure the D0 impurity contribution (IS-to-Analyte interference) without native analyte masking the result.

• ULOQ Sample (Analyte only): Spike blank matrix with the unlabeled analyte at the Upper Limit of Quantification, with NO internal standard.

  • Causality: Maximizes the native analyte's natural isotopic envelope to stress-test the M+8 overlap (Analyte-to-IS interference) at the highest standard curve point.

Step 2: LC-MS/MS Acquisition

• Configure the mass spectrometer to monitor the primary MRM transitions for both 1-(4-Ethoxycarbonylphenyl)piperazine and its D8 analog.

• Injection Sequence: Blank → ULOQ → Blank → Zero Sample.

  • Causality: Injecting a blank immediately after the ULOQ ensures that any signal observed in the subsequent Zero Sample is true isotopic cross-talk from the IS, rather than autosampler carryover from the high-concentration ULOQ injection.

Step 3: Data Analysis and Acceptance Criteria

• Evaluate IS → Analyte: In the Zero Sample, the peak area at the analyte's retention time in the analyte MRM channel must be ≤ 20% of the peak area of the analyte at the LLOQ[3].

• Evaluate Analyte → IS: In the ULOQ Sample, the peak area at the IS retention time in the IS MRM channel must be ≤ 5% of the average IS peak area used in the assay[3].

If these criteria are not met, the bioanalytical scientist must either reduce the IS working concentration, select a different MRM transition (e.g., a fragment ion that retains the deuterium label), or source a higher-purity D8 standard[2].

LC-MS/MS workflow for evaluating isotopic cross-talk per FDA/EMA guidelines.

Conclusion

The selection and validation of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 are not merely procurement exercises; they are fundamental scientific decisions that dictate assay ruggedness. By understanding the mechanics of isotopic overlap and rigorously applying cross-talk evaluation protocols, researchers can ensure their LC-MS/MS methods remain robust, linear, and compliant with global regulatory standards.

References

• Cerilliant. "Selection of Internal Standards for LC-MS/MS Applications." Available at: [Link]

• NIH PMC. "A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis." Available at: [Link]

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. cerilliant.com [cerilliant.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Proper Disposal of 1-(4-Ethoxycarbonylphenyl)piperazine-d8

Chemical Profile & Mechanistic Causality

1-(4-Ethoxycarbonylphenyl)piperazine-d8 (CAS No. 1330052-64-6, Molecular Formula: C13H10D8N2O2) is a stable isotope-labeled piperazine derivative widely utilized in analytical and drug discovery workflows[1].

Mechanistic Causality for Disposal: The molecule features a secondary amine within the piperazine ring, rendering it weakly basic and nucleophilic. Mixing this compound with strong oxidizers, organic acid halides, or inorganic acid anhydrides will trigger dangerous exothermic reactions[2]. Furthermore, while the deuterium substitutions (C-D bonds) provide kinetic isotope effects useful for metabolic stability assays, they do not alter the compound's macroscopic environmental toxicity. Unregulated environmental release can lead to soil and water contamination; thus, it must be managed as a regulated hazardous waste to prevent ecological bioaccumulation[3].

Regulatory Framework & Self-Validating Segregation

Under the EPA's Resource Conservation and Recovery Act (RCRA), specifically Subpart K for academic and research laboratories, hazardous waste determinations must be strictly managed[4]. Subpart K provides flexibility for on-site waste determination while enforcing rigorous container management[5].

Self-Validating Segregation System: To prevent incompatible chemical reactions, laboratories must establish a visual and physical segregation matrix. Piperazine derivatives must be routed to a "Non-Halogenated Organic Base" stream. The self-validation occurs at the point of generation: before adding the compound to a communal waste carboy, the technician must verify the pH of the waste stream (must be >7 to prevent acid-base exotherms) and visually inspect the log to ensure no incompatible F-listed or P-listed reactive wastes are present[3].

Step-by-Step Disposal Protocol

Phase 1: Satellite Accumulation Area (SAA) Management

• Container Selection: Select a High-Density Polyethylene (HDPE) or amber glass container. The Occupational Safety and Health Administration (OSHA) mandates that containers must be chemically compatible with the stored waste and free from deterioration[3].

• Labeling: Affix a "Hazardous Waste" label immediately upon the first drop of waste. Under EPA Subpart K, the specific hazardous waste code is not strictly required while accumulating in the lab, but the chemical constituents and volume percentages must be explicitly listed[2][5].

• The Closed Container Rule: Seal the container with a secure, leak-proof cap. The EPA requires containers to remain closed at all times unless actively receiving waste or requiring venting for specific equipment operation[5].

Phase 2: Transfer to Central Accumulation Area (CAA)

• Volume Monitoring: Monitor the SAA weekly. Once the container reaches the 55-gallon limit (or 1 quart for acute toxins), it must be dated immediately[4].

• Time-Gated Transfer: Transport the sealed container to the facility's CAA within three (3) consecutive days of the container becoming full[2].

• Secondary Containment: During transport, place the primary container inside a secondary spill-proof bin. This acts as a self-validating physical barrier to guarantee leak prevention during transit[3].

Phase 3: Final Disposition (High-Temperature Incineration)

• Waste Profiling: A designated waste broker must profile and manifest the laboratory waste prior to shipment to ensure compliance with Department of Transportation (DOT) and EPA standards[6].

• Thermal Destruction: The certified Treatment, Storage, and Disposal Facility (TSDF) will subject the compound to high-temperature incineration (>1000°C). This process breaks the robust C-D and C-C bonds, converting the molecule entirely into CO₂, D₂O, and NOₓ, thereby eliminating all environmental risks.

Spill Response & Decontamination Workflow

In the event of a localized bench spill, execute the following self-validating cleanup protocol:

• Isolate & PPE: Evacuate the immediate vicinity. Don nitrile gloves, chemical splash goggles, and a flame-resistant lab coat.

• Containment: If the compound is in solution, encircle the spill with an inert absorbent like vermiculite. If it is a dry powder, do not sweep, as this causes aerosolization. Instead, gently cover the powder with damp absorbent pads.

• Collection: Collect the absorbed material using non-sparking tools and place it into a dedicated, labeled solid hazardous waste container.

• Validation: Swab the decontaminated surface and test the swab with pH indicator paper. A neutral pH confirms the complete removal of the basic piperazine residues.

Quantitative Regulatory Data Summary

Parameter	Regulatory Limit / Specification	Governing Body / Source
SAA Volume Limit	55 Gallons (or 1 Quart for acute toxins)	EPA RCRA Subpart K[4]
SAA Time Limit (Full)	Must transfer to CAA within 3 days	EPA[2]
SAA Time Limit (Partial)	Up to 1 year	EPA[2]
CAA Storage Limit	90 to 180 days (based on Generator Status)	EPA RCRA[6]
Container Material	Chemically compatible (e.g., HDPE, Glass)	OSHA[3]
Disposal Method	High-Temperature Incineration	EPA TSDF Guidelines[6]

Operational Workflow Visualization

Figure 1: Cradle-to-grave disposal workflow for 1-(4-Ethoxycarbonylphenyl)piperazine-d8 waste.

References

• Laboratory Hazardous Waste Disposal Guidelines Central Washington University[Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories Daniels Health[Link]

• Frequent Questions About Managing Hazardous Waste at Academic Laboratories US Environmental Protection Agency (EPA)[Link]

• Laboratory Environmental Sample Disposal Information Document US Environmental Protection Agency (EPA)[Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories US Environmental Protection Agency (EPA)[Link]

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 3. danielshealth.com [danielshealth.com]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]

Comprehensive Safety and Operational Guide: Handling 1-(4-Ethoxycarbonylphenyl)piperazine-d8

As a Senior Application Scientist, I frequently see laboratories treat stable isotopically labeled (SIL) internal standards with less rigor than their active pharmaceutical ingredient (API) counterparts. This is a critical error. 1-(4-Ethoxycarbonylphenyl)piperazine-d8 (CAS: 1330052-64-6) is an essential internal standard for quantitative LC-MS/MS assays and a vital intermediate in the synthesis of DGAT1 inhibitors .

While the incorporation of eight deuterium atoms onto the piperazine ring increases the compound's metabolic stability via the kinetic isotope effect, it does not alter its fundamental physicochemical hazards . This guide provides a self-validating, mechanistic approach to safely handling, solubilizing, and disposing of this compound.

Mechanistic Hazard Profile & Causality

To handle a chemical safely, you must first understand why it is hazardous. The risk profile of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 is driven by two distinct structural moieties :

• The Piperazine Ring (Basicity & Sensitization): The secondary amine in the piperazine ring is highly basic (pKa ~9.7). Upon contact with the moisture of the skin, eyes, or respiratory mucosa, it acts as a localized base, leading to chemical irritation and potential caustic burns. Furthermore, piperazine derivatives are documented respiratory and dermal sensitizers; repeated exposure to aerosolized powders can trigger allergic contact dermatitis or asthma-like symptoms .

• The Ethyl Benzoate Moiety (Lipophilicity): The ester group enhances the molecule's overall lipophilicity. If the powder contacts bare skin, this lipophilicity facilitates rapid penetration through the stratum corneum, increasing the risk of systemic absorption and localized sensitization.

Personal Protective Equipment (PPE) Matrix

Do not rely on generic lab safety protocols. The following PPE matrix is specifically engineered to counteract the basicity, lipophilicity, and sensitization risks of this compound.

PPE Category	Minimum Specification	Mechanistic Justification
Eye/Face	ANSI Z87.1 tight-fitting chemical safety goggles.	Prevents mucosal absorption of the basic piperazine dust. Standard safety glasses allow aerosolized particulates to bypass the lenses.
Hand Protection	Nitrile gloves (≥ 0.11 mm thickness). Double-glove for solvent dissolution.	Nitrile provides excellent resistance to the lipophilic ethyl benzoate moiety. Double-gloving prevents breakthrough when handling LC-MS solvents (e.g., Methanol, Acetonitrile).
Body Protection	Flame-retardant, fluid-resistant laboratory coat with knit cuffs.	Knit cuffs prevent the accumulation of static-charged deuterated powders on personal clothing or exposed wrists, mitigating dermal sensitization risks.
Respiratory	NIOSH-approved N95 or P100 particulate respirator.	Mandatory if handling the dry powder outside a certified fume hood to protect against inhalation of fine, sensitizing particulates .

Operational Workflow & Handling Protocol

The following protocol is designed as a self-validating system: each step inherently verifies the safety and success of the previous step.

Step 1: Environmental Containment

• Action: Conduct all weighing and transfer operations inside a Class II Biological Safety Cabinet or a certified chemical fume hood.

• Validation: Verify the fume hood face velocity is between 80-100 feet per minute (fpm) before opening the vial. This ensures total containment of aerosolized particulates.

Step 2: Static-Free Weighing

• Action: Use an anti-static ionizer fan and grounded, anti-static weigh boats. Use a PTFE-coated or ceramic spatula.

• Causality: Deuterated reference standards are often supplied as fine, lyophilized powders. They hold a high electrostatic charge and are prone to "flyaway." Anti-static tools prevent the powder from aerosolizing into the user's breathing zone.

Step 3: Solubilization for LC-MS/MS

• Action: Dissolve the powder directly in the weigh boat or transfer tube using a compatible organic solvent (e.g., DMSO, LC-MS grade Methanol, or Acetonitrile) before removing it from the fume hood.

• Causality: Once the compound is in solution, the inhalation and aerosolization hazards drop to zero. The primary risk shifts to solvent flammability and dermal exposure.

Step 4: Storage

• Action: Aliquot the stock solution into amber glass vials with PTFE-lined caps. Store at -20°C.

• Causality: Amber glass prevents UV-induced degradation of the ester linkage, while PTFE caps prevent the basic piperazine from degrading standard rubber septa.

Figure 1: Safe operational workflow for handling 1-(4-Ethoxycarbonylphenyl)piperazine-d8.

Spill Management & Disposal Plan

In the event of a spill, standard sweeping or water-based wiping will simply smear the lipophilic compound and exacerbate the hazard. Follow this targeted decontamination plan:

Powder Spills (Decontamination Protocol)

• Do not sweep. Sweeping aerosolizes the sensitizing piperazine dust.

• Chemical Neutralization: Moisten an absorbent lab wipe with a weak acid solution (e.g., 1% citric acid or dilute acetic acid ).

• Causality: The weak acid rapidly protonates the basic secondary amine of the piperazine ring. This converts the lipophilic free base into a highly water-soluble citrate or acetate salt, which is easily and safely wiped away without smearing.

• Secondary Wash: Follow up with a 70% Isopropyl Alcohol (IPA) wipe to remove any residual ethyl benzoate organics.

Waste Segregation

• Solid Waste: Dispose of all contaminated gloves, weigh boats, and wipes in a sealed, clearly labeled hazardous waste container destined for high-temperature incineration.

• Liquid Waste: Segregate LC-MS/MS solvent waste containing this compound into designated Halogenated or Non-Halogenated organic waste streams, depending on the specific solvent used for dissolution (e.g., Methanol = Non-Halogenated). Do not pour down the drain, as piperazine derivatives exhibit aquatic toxicity .

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 2761178, Ethyl 4-(piperazin-1-yl)benzoate." PubChem. Available at:[Link]

• New Jersey Department of Health. "Hazardous Substance Fact Sheet: Piperazine." NJ Health Right to Know Program. Available at:[Link]